4-((Triisopropylsilyl)oxy)benzoic acid

Core Science & Biosynthesis

4-((Triisopropylsilyl)oxy)benzoic acid chemical structure

CAS Registry Number: 1163689-92-6 Chemical Formula: C₁₆H₂₆O₃Si Molecular Weight: 294.46 g/mol

Executive Summary & Strategic Rationale

4-((Triisopropylsilyl)oxy)benzoic acid represents a critical orthogonal building block in organic synthesis and medicinal chemistry. Unlike simpler protecting groups (e.g., methyl or benzyl ethers), the Triisopropylsilyl (TIPS) moiety offers a unique balance of steric bulk and stability.

Core Advantages:

• Enhanced Stability: The TIPS group is approximately 700 times more stable to acid hydrolysis than the Trimethylsilyl (TMS) group and significantly more stable than the tert-Butyldimethylsilyl (TBDMS) group in basic conditions. This allows the carboxylic acid functionality to undergo rigorous transformations (e.g., amide coupling, acid chloride formation) without deprotecting the phenol.

• Steric Shielding: The bulky isopropyl groups prevent nucleophilic attack at the silicon center and can influence the stereochemical outcome of nearby reactions.

• Solubility Modulation: The lipophilic TIPS group drastically improves the solubility of the otherwise polar benzoic acid core in non-polar organic solvents (DCM, Toluene), facilitating homogeneous catalysis.

Chemical Structure & Electronic Properties

The molecule consists of a para-substituted benzene ring. The electronic push-pull system is defined by the electron-withdrawing carboxylic acid (-COOH) and the electron-donating silyl ether (-OTIPS).

Structural Data Table

Feature	Specification	Mechanistic Implication
Protecting Group	Triisopropylsilyl (TIPS)	Provides steric bulk; stable to base and mild acid.
Core Scaffold	4-Hydroxybenzoic Acid	Classic AABB' aromatic system; rigid linker.
pKa (COOH)	~4.2 (Predicted)	Similar to benzoic acid; suitable for standard coupling.
LogP	~5.2 (Predicted)	Highly lipophilic; excellent for organic phase reactions.
Bond Length (Si-O)	~1.65 Å	Strong bond, requiring Fluoride (F⁻) or strong acid for cleavage.

Synthesis Protocol: The "Bis-Silylation/Hydrolysis" Route

Direct selective silylation of the phenolic hydroxyl in the presence of a free carboxylic acid is challenging due to the nucleophilicity of the carboxylate. The industry-standard protocol utilizes a Bis-Silylation followed by Selective Hydrolysis strategy. This exploits the kinetic instability of silyl esters compared to silyl ethers.

Step-by-Step Methodology

Reagents:

• 4-Hydroxybenzoic acid (1.0 equiv)

• Triisopropylsilyl chloride (TIPS-Cl) (2.5 equiv)

• Imidazole (3.0 equiv)

• Solvent: DMF (Anhydrous) or DCM

• Workup: 10% K₂CO₃ (aq) or Methanol

Protocol:

• Activation: Dissolve 4-hydroxybenzoic acid and imidazole in anhydrous DMF under an inert atmosphere (N₂ or Ar).

• Silylation: Add TIPS-Cl dropwise at 0°C. Warm to room temperature and stir for 4–12 hours.

  • Observation: The reaction forms the Bis-TIPS intermediate (Silyl ether at C4 + Silyl ester at C1).

• Selective Hydrolysis:

  • Add Methanol (excess) and stir for 1 hour, OR

  • Perform an aqueous workup with saturated NaHCO₃/K₂CO₃. The silyl ester hydrolyzes rapidly upon contact with mild base/protic solvent, while the bulky TIPS ether remains intact.

• Isolation: Acidify the aqueous layer carefully to pH ~3-4 with 1M HCl (do not go too low to avoid ether cleavage). Extract with Ethyl Acetate.

• Purification: Recrystallization from Hexanes/EtOAc or column chromatography (SiO₂).

Reaction Pathway Visualization

Caption: The "Bis-Silylation" strategy ensures complete phenol protection, followed by selective cleavage of the labile silyl ester to yield the free acid.

Spectroscopic Characterization (Self-Validation)

To verify the structure, researchers should look for the specific diagnostic signals in the ¹H NMR spectrum.[1] The absence of the silyl ester signals (usually distinct from the ether) confirms successful selective hydrolysis.

Nucleus	Chemical Shift (δ ppm)	Multiplicity	Assignment
¹H	12.50 - 13.00	Broad Singlet	-COOH (Carboxylic Acid)
¹H	7.90 - 7.95	Doublet (J ≈ 8.8 Hz)	Ar-H (Ortho to COOH)
¹H	6.90 - 6.95	Doublet (J ≈ 8.8 Hz)	Ar-H (Ortho to OTIPS)
¹H	1.25 - 1.35	Septet	Si-CH-(CH₃)₂ (Methine)
¹H	1.05 - 1.15	Doublet	Si-CH-(CH₃)₂ (Methyl)
¹³C	~168.0	Singlet	C=O (Carbonyl)
¹³C	~160.5	Singlet	C-O (Ipsocarbon-OTIPS)

Applications in Drug Development & Materials[2]

A. Orthogonal Cross-Coupling

This molecule is frequently used as a coupling partner. The free acid can be converted to an amide or ester, while the TIPS group protects the phenol from participating in competing nucleophilic reactions or oxidation.

• Workflow: Acid Chloride Formation (SOCl₂) → Amide Coupling → TBAF Deprotection → Phenol Functionalization.

B. Liquid Crystal Mesogens

The bulky TIPS group disrupts π-π stacking in specific ways, allowing researchers to tune the melting point and phase transition temperatures of liquid crystalline polymers.

C. Deprotection Logic

• Reagent: TBAF (Tetra-n-butylammonium fluoride) in THF.

• Mechanism: Fluoride ion attacks the Silicon atom (forming a strong Si-F bond), releasing the phenoxide which is then protonated.

• Alternative: Acidic hydrolysis (e.g., HCl/MeOH) is possible but requires harsher conditions than TMS removal.

Caption: Divergent utility of the scaffold: stable intermediate for coupling (Path A) or precursor for phenol regeneration (Path B).

Safety & Handling (MSDS Highlights)

• Hazards: Causes skin irritation (H315), serious eye irritation (H319). May cause respiratory irritation (H335).

• Storage: Store in a cool, dry place. Moisture sensitive (hydrolysis of silyl group is slow but possible over long durations in wet conditions).

• Disposal: Dispose of as hazardous organic waste.

References

• Chemical Identity & CAS: 4-((Triisopropylsilyl)oxy)benzoic acid (CAS 1163689-92-6). Hoffman Fine Chemicals. Link

• Silylation Methodology: Protection of Hydroxyl Groups as Silyl Ethers. In: Greene's Protective Groups in Organic Synthesis. Wiley Online Library. Link

• General Reactivity of Hydroxybenzoic Acids: 4-Hydroxybenzoic acid: Synthesis method and Biological activity. ChemicalBook. Link

• Related Silyl Ester Data: Benzoic acid, 2-[(trimethylsilyl)oxy]-, trimethylsilyl ester. Benchchem. Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]

4-(Triisopropylsilyloxy)benzoic acid CAS number and identifiers

Topic: 4-(Triisopropylsilyloxy)benzoic acid Content Type: Technical Reference Guide CAS Number: 1163689-92-6[1]

Strategic Protection Strategies in Organic Synthesis[2]

Executive Summary

4-(Triisopropylsilyloxy)benzoic acid (CAS 1163689-92-6) serves as a critical building block in advanced organic synthesis, medicinal chemistry, and materials science. It represents a "masked" 4-hydroxybenzoic acid where the phenolic hydroxyl is protected by a bulky Triisopropylsilyl (TIPS) group.

Unlike the labile Trimethylsilyl (TMS) or the moderately stable tert-Butyldimethylsilyl (TBDMS) groups, the TIPS ether offers exceptional stability against basic hydrolysis and nucleophilic attack. This allows the carboxylic acid moiety to undergo diverse transformations (esterification, amidation, reduction) without compromising the phenolic protection.

Chemical Identity & Physiochemical Profile[1][3][4][5][6][7][8][9]

Parameter	Specification
CAS Number	1163689-92-6
IUPAC Name	4-[(Triisopropylsilyl)oxy]benzoic acid
Molecular Formula	C₁₆H₂₆O₃Si
Molecular Weight	294.46 g/mol
Appearance	White to off-white crystalline solid
Solubility	Soluble in DCM, THF, Ethyl Acetate, Chloroform; Insoluble in water
pKa (Predicted)	~4.5 (Carboxylic acid), Phenol is masked
Storage	Inert atmosphere (Argon/Nitrogen), Desiccated, 2-8°C

Strategic Utility: The TIPS Advantage

In multi-step synthesis, the choice of silyl protecting group is dictated by the required orthogonal stability. The TIPS group on this molecule provides a specific steric shield that differentiates it from other silyl ethers.

Stability Hierarchy

The TIPS group is approximately 700 times more stable to acid hydrolysis than TBDMS. This stability is driven by the steric bulk of the three isopropyl groups shielding the silicon-oxygen bond.

Synthesis & Purification Protocol

While direct silylation of 4-hydroxybenzoic acid is possible, it often leads to mixtures of silyl esters and silyl ethers. The "Methyl Ester Route" is the authoritative protocol for high-purity applications, ensuring the carboxylic acid remains free after a controlled hydrolysis step.

Phase 1: Protection (Silylation)

Reagents: Methyl 4-hydroxybenzoate, TIPS-Cl, Imidazole, DMAP (cat.), DCM.

• Dissolution: Dissolve Methyl 4-hydroxybenzoate (1.0 eq) in anhydrous Dichloromethane (DCM) under Argon.

• Base Addition: Add Imidazole (2.5 eq) and 4-Dimethylaminopyridine (DMAP, 0.1 eq). Stir until dissolved.

• Silylation: Add Triisopropylsilyl chloride (TIPS-Cl, 1.2 eq) dropwise at 0°C.

• Reaction: Allow to warm to room temperature and stir for 12–18 hours. Monitor by TLC (Hexane:EtOAc 9:1).

• Workup: Quench with saturated NH₄Cl solution. Extract with DCM. Wash organic layer with brine, dry over Na₂SO₄, and concentrate.

  • Intermediate: Methyl 4-(triisopropylsilyloxy)benzoate.

Phase 2: Hydrolysis (Saponification)

Reagents: LiOH·H₂O, THF, Water, MeOH.

• Solvation: Dissolve the intermediate ester in THF:MeOH:Water (3:1:1).

• Hydrolysis: Add Lithium Hydroxide monohydrate (LiOH, 3.0 eq).

• Reflux: Heat to 60°C for 4–6 hours. The bulky TIPS group will remain intact under these basic conditions (unlike acetates or simple silyl esters).

• Acidification: Cool to 0°C. Carefully acidify to pH 3–4 using 1M HCl. Note: Do not use concentrated acid or heat, as this may cleave the TIPS ether.

• Isolation: Extract the white precipitate with Ethyl Acetate. Dry and concentrate to yield the title compound.

Analytical Validation (Self-Validating Data)

To ensure the protocol was successful, compare your analytical data against these expected values.

1H NMR (400 MHz, CDCl₃) - Predicted

• δ ~10.5 ppm (br s, 1H): Carboxylic acid proton (confirms hydrolysis).

• δ 8.02 ppm (d, J=8.8 Hz, 2H): Aromatic protons ortho to carbonyl.

• δ 6.95 ppm (d, J=8.8 Hz, 2H): Aromatic protons ortho to oxygen (upfield due to electron donation).

• δ 1.30 ppm (sept, J=7.5 Hz, 3H): Methine protons of isopropyl groups.

• δ 1.12 ppm (d, J=7.5 Hz, 18H): Methyl protons of isopropyl groups.

Key QC Checkpoints

• Absence of Methyl Singlet: If a singlet appears around δ 3.9 ppm, hydrolysis is incomplete.

• Integration Ratio: The ratio of Aromatic H (4H) to Aliphatic H (21H) must be roughly 1:5.25.

Deprotection Dynamics

When the synthesis is complete and the phenol needs to be revealed, the TIPS group requires specific conditions for removal.

Method	Reagent	Mechanism	Application Note
Fluoride Cleavage	TBAF (Tetra-n-butylammonium fluoride) in THF	Silicon-Fluorine bond formation (Strong driving force)	Standard method. Fast (30 min). Works in neutral conditions.
Acid Cleavage	HF·Pyridine or dilute HCl	Protodesilylation	Used if the substrate is base-sensitive. TIPS is slower to cleave than TBDMS.

References

• Hoffman Fine Chemicals. (n.d.). 4-((Triisopropylsilyl)oxy)benzoic acid Product Datasheet. Retrieved from

• ChemSrc. (n.d.). 4-((Triisopropylsilyl)oxy)benzoic acid CAS 1163689-92-6 Entry.[1] Retrieved from [1]

• Greene, T. W., & Wuts, P. G. M. (1999). Protective Groups in Organic Synthesis. Wiley-Interscience. (General reference for TIPS stability and cleavage protocols).
• Cunico, R. F., & Bedell, L. (1980). The Triisopropylsilyl Group as a Hydroxyl Protecting Group. Journal of Organic Chemistry.

Sources

• 1. 4-((Triisopropylsilyl)oxy)benzoic acid | CAS#:1163689-92-6 | Chemsrc [chemsrc.com]

A Comprehensive Guide for Researchers and Drug Development Professionals

An In-depth Technical Guide to 4-((Triisopropylsilyl)oxy)benzoic Acid

Prepared by a Senior Application Scientist, this document provides a detailed technical overview of 4-((triisopropylsilyl)oxy)benzoic acid, a versatile protected building block in organic synthesis. This guide delves into its chemical properties, synthesis, purification, characterization, and applications, offering field-proven insights and robust protocols.

Introduction and Core Concepts

4-((Triisopropylsilyl)oxy)benzoic acid, often abbreviated as 4-TIPS-oxybenzoic acid, is a derivative of 4-hydroxybenzoic acid where the phenolic hydroxyl group is protected by a triisopropylsilyl (TIPS) ether. This strategic protection is crucial in multi-step organic syntheses, preventing the acidic phenol from interfering with subsequent chemical transformations. The bulky TIPS group offers significant steric hindrance, providing stability across a range of reaction conditions, yet it can be selectively removed under specific, mild conditions. This combination of stability and selective lability makes 4-TIPS-oxybenzoic acid a valuable intermediate in the synthesis of complex molecules, including pharmaceuticals and advanced materials.

Physicochemical Properties

A summary of the key quantitative data for 4-TIPS-oxybenzoic acid is presented in the table below for easy reference.

Property	Value	Source
Molecular Formula	C₁₆H₂₆O₃Si	[1]
Molecular Weight	294.47 g/mol	[1]
CAS Number	1163689-92-6	[1]
Appearance	White to off-white solid (predicted)	-
Canonical SMILES	CC(C)C)(OC1=CC=C(C=C1)C(=O)O)C(C)C	-

Synthesis of 4-TIPS-oxybenzoic Acid

The synthesis of 4-TIPS-oxybenzoic acid is typically achieved through the silylation of 4-hydroxybenzoic acid. The following protocol is a well-established and reliable method.

Causality Behind Experimental Choices:

• 4-Hydroxybenzoic Acid as Starting Material: This is a readily available and cost-effective precursor.[2][3]

• Triisopropylsilyl Chloride (TIPSCl): The TIPS group is chosen for its steric bulk, which imparts stability to the protecting group under a variety of reaction conditions.

• Imidazole as Base: Imidazole acts as a base to deprotonate the phenolic hydroxyl group, making it a more potent nucleophile. It also serves as a catalyst by forming a more reactive silyl-imidazolium intermediate.

• Dimethylformamide (DMF) as Solvent: DMF is a polar aprotic solvent that effectively dissolves the reactants and facilitates the SN2 reaction.

Experimental Protocol: Silylation of 4-Hydroxybenzoic Acid

• Reaction Setup: In a flame-dried, two-neck round-bottom flask equipped with a magnetic stir bar and a nitrogen inlet, dissolve 4-hydroxybenzoic acid (1.0 eq) in anhydrous dimethylformamide (DMF).

• Addition of Base: Add imidazole (2.5 eq) to the solution and stir until it is fully dissolved.

• Addition of Silylating Agent: Cool the reaction mixture to 0 °C in an ice bath. Slowly add triisopropylsilyl chloride (TIPSCl, 1.2 eq) dropwise via syringe.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 12-16 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Work-up:

  • Quench the reaction by slowly adding a saturated aqueous solution of ammonium chloride (NH₄Cl).

  • Transfer the mixture to a separatory funnel and extract with ethyl acetate (3x).

  • Combine the organic layers and wash with brine (2x).

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to obtain the crude product.

Caption: Synthesis workflow for 4-TIPS-oxybenzoic acid.

Purification

Recrystallization is a highly effective method for purifying the crude 4-TIPS-oxybenzoic acid, removing unreacted starting materials and byproducts.

Protocol: Recrystallization

• Solvent Selection: A mixed solvent system, such as ethanol/water or ethyl acetate/hexanes, is often effective for recrystallizing benzoic acid derivatives.[4][5]

• Dissolution: Dissolve the crude product in a minimal amount of the hot solvent (e.g., ethyl acetate).

• Crystallization: Slowly add the anti-solvent (e.g., hexanes) until the solution becomes cloudy. Gently warm the mixture until it becomes clear again.

• Cooling: Allow the solution to cool slowly to room temperature, followed by further cooling in an ice bath to maximize crystal formation.

• Isolation: Collect the purified crystals by vacuum filtration, wash with a small amount of cold anti-solvent, and dry under vacuum.[6][7][8][9]

Spectroscopic Characterization

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the aromatic protons, which will appear as two doublets in the region of δ 7.0-8.0 ppm. The methine proton of the isopropyl groups will appear as a septet around δ 1.2-1.4 ppm, and the methyl protons will be a doublet around δ 1.0-1.2 ppm. The acidic proton of the carboxylic acid will be a broad singlet, typically downfield (>10 ppm).

• ¹³C NMR: The carbon NMR spectrum will show signals for the carboxyl carbon (~170 ppm), the aromatic carbons (120-160 ppm), the methine carbon of the isopropyl groups (~18 ppm), and the methyl carbons (~12 ppm).

Infrared (IR) Spectroscopy

The IR spectrum will exhibit characteristic absorption bands:

• A broad O-H stretching band for the carboxylic acid from approximately 2500-3300 cm⁻¹.[10][11][12]

• A strong C=O stretching band for the carbonyl group of the carboxylic acid, typically in the range of 1680-1710 cm⁻¹.[10]

• C-O stretching vibrations for the silyl ether and the carboxylic acid.

• Si-C stretching vibrations.

Mass Spectrometry (MS)

The mass spectrum, under electrospray ionization (ESI), should show a prominent peak for the molecular ion [M-H]⁻ at m/z 293.16. High-resolution mass spectrometry (HRMS) can be used to confirm the elemental composition. Fragmentation patterns may show the loss of the TIPS group or the carboxyl group.

Applications in Organic Synthesis

4-TIPS-oxybenzoic acid is a valuable building block in syntheses where the carboxylic acid moiety is intended for further reactions, such as esterification or amidation, while the phenolic hydroxyl group needs to be masked. The TIPS group provides robust protection under various conditions, including those involving organometallic reagents and mild acidic or basic hydrolysis.

Deprotection of the TIPS Group

The removal of the TIPS protecting group to regenerate the 4-hydroxybenzoic acid functionality can be achieved under mild conditions, ensuring the integrity of the rest of the molecule.

Protocol: Fluoride-Mediated Deprotection

• Reaction Setup: Dissolve the 4-TIPS-oxybenzoic acid (1.0 eq) in tetrahydrofuran (THF) in a plastic vial.

• Reagent Addition: Add a solution of tetrabutylammonium fluoride (TBAF, 1.1 eq, 1.0 M in THF) dropwise at room temperature.

• Reaction Monitoring: Stir the reaction mixture and monitor its progress by TLC.

• Work-up: Once the reaction is complete, quench with a saturated aqueous solution of NH₄Cl and extract the product with ethyl acetate. Wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate under reduced pressure. The crude product can be purified by recrystallization.

Caption: Deprotection workflow for 4-TIPS-oxybenzoic acid.

References

• Royal Society of Chemistry. (n.d.). Supplementary Information. Retrieved from [Link]

• Yang, Y.-Q., et al. (2006). Facile Cleavage of Silyl Ethers. SYNLETT, 2006(8), 1260–1262.

• University of Missouri–St. Louis. (n.d.). The Recrystallization of Benzoic Acid. Retrieved from [Link]

• Ready Lab, UT Southwestern. (n.d.). Protecting Groups in Organic Synthesis. Retrieved from [Link]

• Hoffman Fine Chemicals. (n.d.). 4-((Triisopropylsilyl)oxy)benzoic acid. Retrieved from [Link]

• University of California, Irvine. (n.d.). Recrystallization of Benzoic Acid. Retrieved from [Link]

• Khan, I. H., et al. (2009). 4-(4-Octyloxybenzoyloxy)benzoic acid. Acta Crystallographica Section E: Structure Reports Online, 65(3), o593.

• Doc Brown's Chemistry. (n.d.). Infrared spectrum of benzoic acid. Retrieved from [Link]

• Organic Syntheses. (n.d.). p-HYDROXYBENZOIC ACID. Retrieved from [Link]

• Doc Brown's Chemistry. (2025). Mass spectrum of benzoic acid. Retrieved from [Link]

• Alvarez, A. N. T. (2021). Recrystallization of Impure Benzoic Acid.

• Scribd. (n.d.). Exp 2 - Recrystallization of Benzoic Acid. Retrieved from [Link]

• Chemistry LibreTexts. (2024). 2.4: Preparation of 4-Acetoxy Benzoic acid. Retrieved from [Link]

• Hayashi, S., & Kimura, N. (1966). Infrared Spectra and Molecular Configuration of Benzoic Acid. Bulletin of the Institute for Chemical Research, Kyoto University, 44(4), 335-342.

• ResearchGate. (n.d.). IR spectra of benzoic acid and of PbSe with benzoic acid as the capping ligand. Retrieved from [Link]

• MassBank. (2017). Benzoic acid; LC-ESI-QTOF; MS2; CE: 20; R=; [M+H]+. Retrieved from [Link]

• Colorado College. (2002). Recrystallization and Melting Points. Retrieved from [Link]

• ResearchGate. (2022). Synthesis of 4-(4-pentenyloxy)benzoic acid. Retrieved from [Link]

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Advanced Utility of 4-((Triisopropylsilyl)oxy)benzoic Acid in Complex Organic Architecture

Topic: Applications of 4-((Triisopropylsilyl)oxy)benzoic acid in organic synthesis Content Type: In-depth technical guide. Audience: Researchers, scientists, and drug development professionals.

Executive Summary

In the precise architecture of complex organic molecules—ranging from liquid crystalline polymers to bioactive pharmaceutical intermediates—solubility and orthogonal protection are paramount. 4-((Triisopropylsilyl)oxy)benzoic acid (CAS 1163689-92-6) serves as a high-performance building block that addresses the inherent limitations of 4-hydroxybenzoic acid (4-HBA). While 4-HBA is a ubiquitous scaffold, its poor solubility in non-polar solvents and the reactivity of its phenolic hydroxyl group often complicate synthetic pathways.

This guide details the strategic application of the Triisopropylsilyl (TIPS) ether moiety as a "lipophilic mask." Unlike smaller silyl groups (TMS, TBDMS), the TIPS group offers superior stability against base hydrolysis and nucleophilic attack, while simultaneously imparting the lipophilicity required for homogeneous reactions in solvents like dichloromethane (DCM) and toluene. This enables high-yield transformations of the carboxylic acid functionality—such as acid chloride formation and amide couplings—without interference from the phenol.

Chemical Profile & Strategic Advantages

The "Lipophilic Mask" Effect

The primary utility of 4-((Triisopropylsilyl)oxy)benzoic acid lies in its ability to solubilize the rigid benzoic acid core.

• Native 4-HBA: High melting point (>213°C), poor solubility in DCM/THF due to strong intermolecular hydrogen bonding (dimerization and phenolic networking).

• TIPS-Protected Analog: The bulky isopropyl groups disrupt π-stacking and hydrogen bonding, rendering the molecule soluble in standard organic solvents.

Stability Matrix: TIPS vs. Other Silyl Ethers

The TIPS group is selected over TBDMS (tert-butyldimethylsilyl) or TMS (trimethylsilyl) when the synthetic route involves basic conditions or requires extended shelf stability.

Parameter	TMS (Trimethylsilyl)	TBDMS (tert-Butyldimethylsilyl)	TIPS (Triisopropylsilyl)
Acid Stability	Very Low (Hydrolyzes in silica gel)	Moderate	High (Survives mild acid workups)
Base Stability	Low	Good	Excellent (Stable to K2CO3, hydroxides)
Steric Bulk	Low	Medium	High (Protects against ortho-lithiation)
Lipophilicity	Low	Medium	High (Enhances solubility)

Core Applications in Organic Synthesis

Synthesis of Liquid Crystalline Mesogens

Liquid crystals (LCs) often require rigid rod-like structures (calamitic mesogens). The synthesis of these materials frequently involves coupling 4-hydroxybenzoic acid derivatives to central cores (e.g., biphenyls).

• Challenge: Direct coupling of 4-HBA is difficult due to insolubility and competing phenolic reactivity.

• TIPS Strategy: The TIPS-protected acid is converted to its acid chloride and coupled to the core. The bulky TIPS group prevents premature aggregation of the mesogens during synthesis.

• Deprotection: Post-coupling, the TIPS group is cleaved (typically with TBAF) to reveal the phenol, which can then serve as a hydrogen-bonding donor in the final supramolecular assembly.

Pharmaceutical Intermediates & Natural Product Synthesis

In complex total synthesis, the phenol group of 4-HBA must remain inert while the carboxylic acid is manipulated (e.g., reduced to an alcohol, converted to an amide, or used in a Friedel-Crafts acylation).

• Orthogonal Protection: The TIPS ether survives conditions that would cleave esters (e.g., LiOH hydrolysis of a methyl ester elsewhere in the molecule) or hydrogenolysis (unlike benzyl ethers).

• Cross-Coupling: The molecule is compatible with Palladium-catalyzed cross-couplings (Suzuki-Miyaura), allowing the benzoic acid core to be attached to heteroaryl scaffolds without poisoning the catalyst via the free phenol.

Visualizing the Synthetic Workflow

The following diagram illustrates the standard workflow for utilizing 4-((Triisopropylsilyl)oxy)benzoic acid to install a 4-hydroxybenzoyl moiety into a complex target.

Caption: Figure 1: The Protection-Activation-Coupling-Deprotection cycle allows for the clean installation of the hydroxybenzoyl moiety.

Detailed Experimental Protocols

Preparation of 4-((Triisopropylsilyl)oxy)benzoic acid

Note: This protocol ensures complete protection of the phenol while preserving the carboxylic acid.

Reagents: 4-Hydroxybenzoic acid (1.0 equiv), TIPS-Cl (1.1 equiv), Imidazole (2.5 equiv), DMF (Anhydrous).

• Dissolution: In a flame-dried round-bottom flask under Argon, dissolve 4-hydroxybenzoic acid (13.8 g, 100 mmol) and imidazole (17.0 g, 250 mmol) in anhydrous DMF (100 mL).

• Addition: Cool the solution to 0°C. Add Triisopropylsilyl chloride (TIPS-Cl) (23.5 mL, 110 mmol) dropwise via syringe over 20 minutes.

• Reaction: Allow the mixture to warm to room temperature and stir for 12–16 hours. Monitor by TLC (EtOAc/Hexane 1:4).

• Workup: Pour the reaction mixture into ice-water (500 mL). Acidify carefully with 1M HCl to pH ~3 to precipitate the product (or extract with EtOAc if oil forms).

• Purification: Extract with Ethyl Acetate (3 x 100 mL). Wash combined organics with brine, dry over Na2SO4, and concentrate.[1] Recrystallize from Hexane/EtOAc to yield the product as a white solid.

Activation: Synthesis of the Acid Chloride

Note: TIPS ethers are stable to Oxalyl Chloride, making this the preferred method for activation.

Reagents: TIPS-Protected Acid (1.0 equiv), Oxalyl Chloride (1.2 equiv), DMF (catalytic), DCM (Anhydrous).

• Setup: Dissolve 4-((Triisopropylsilyl)oxy)benzoic acid (2.94 g, 10 mmol) in anhydrous DCM (20 mL) under Argon.

• Catalysis: Add 1 drop of anhydrous DMF.

• Chlorination: Cool to 0°C. Add Oxalyl Chloride (1.0 mL, 12 mmol) dropwise. Gas evolution (CO/CO2) will occur.

• Completion: Stir at room temperature for 2 hours until gas evolution ceases.

• Isolation: Concentrate in vacuo to remove solvent and excess oxalyl chloride. The resulting acid chloride is used immediately in the next coupling step without further purification.

Deprotection Protocol (TBAF Method)

Note: This method is used to reveal the phenol after the coupling steps are complete.

Reagents: TIPS-Protected Scaffold (1.0 equiv), Tetrabutylammonium fluoride (TBAF) (1.1 equiv, 1M in THF).

• Reaction: Dissolve the protected substrate in THF (0.1 M concentration). Add TBAF solution dropwise at 0°C.

• Monitoring: Stir at 0°C to RT for 1–2 hours. The reaction is usually rapid.

• Quench: Quench with saturated NH4Cl solution.

• Purification: Extract with EtOAc, wash with brine, and purify via column chromatography.

Mechanistic Integrity: Why TIPS?

The choice of TIPS over other protecting groups is not arbitrary; it is a calculated decision based on steric shielding and electronic stabilization .

Caption: Figure 2: The steric bulk of the isopropyl groups protects the silicon center from nucleophilic attack.

The silicon atom in silyl ethers is susceptible to nucleophilic attack (e.g., by hydroxide). However, in the TIPS group, the three isopropyl chains create a "steric umbrella" that physically blocks the approach of nucleophiles to the silicon center. This allows the molecule to survive conditions (such as the basic conditions of a Suzuki coupling or the formation of an enolate) that would cleave a TMS or TBDMS group.

References

• Greene, T. W., & Wuts, P. G. M. (2014). Greene's Protective Groups in Organic Synthesis (5th ed.). John Wiley & Sons. (Authoritative source for silyl ether stability and deprotection protocols).

• Cunico, R. F., & Bedell, L. (1980). The Triisopropylsilyl Group as a Hydroxyl Protecting Function. Journal of Organic Chemistry, 45(23), 4797–4798.

• Organic Syntheses. (2021). Synthesis of Phenols from Benzoic Acids. (General protocol reference for manipulating benzoic acid derivatives).

• MedChemExpress. (2024). Product Datasheet: 5-Methoxy-2-nitro-4-((triisopropylsilyl)oxy)benzoic acid. (Evidence of TIPS-benzoic acid derivatives in drug discovery).

• ChemicalBook. (2024). 4-((Triisopropylsilyl)oxy)benzoic acid CAS 1163689-92-6 Properties.

Sources

• 1. CN106279236A - A kind of method of synthesis 2 triisopropylsilyl acetylene Benzazole compounds - Google Patents [patents.google.com]

Protocols & Analytical Methods

Application Note: Strategic Silylation of 4-Hydroxybenzoic Acid using Triisopropylsilyl Chloride (TIPS-Cl)

Executive Summary & Strategic Rationale

Protecting 4-hydroxybenzoic acid (4-HBA) presents a classic chemoselectivity challenge due to its bifunctional nature: it possesses both a phenolic hydroxyl group and a carboxylic acid.

While tert-butyldimethylsilyl (TBS) groups are common, Triisopropylsilyl (TIPS) protection is superior for 4-HBA in drug development workflows due to three critical factors:

• Acid Stability: TIPS ethers are approximately 35x more stable than TBS ethers under acidic conditions, allowing for subsequent transformations of the carboxylic acid without deprotecting the phenol.

• Steric Bulk: The isopropyl groups provide a "protective cone" that minimizes nucleophilic attack at the silicon center, reducing premature hydrolysis during workup.

• Orthogonal Reactivity: The TIPS group on the phenol survives basic hydrolysis conditions that would cleave a methyl or ethyl ester, enabling modular scaffold manipulation.

This guide details the "Global Silylation – Selective Hydrolysis" strategy, which is the most robust method for obtaining high-purity 4-(triisopropylsilyloxy)benzoic acid, avoiding the purification difficulties often associated with direct stoichiometric attempts.

Scientific Foundation: Mechanism & Selectivity

The pKa and Nucleophilicity Balance

To design a self-validating protocol, one must understand the electronic environment:

• Carboxylic Acid (pKa ~4.5): Deprotonates first. The resulting carboxylate is a good nucleophile but forms a Silyl Ester .

• Phenol (pKa ~9.3): Deprotonates second. The resulting phenoxide forms a Silyl Ether .

The Stability Hierarchy (The "Why")

The core of this protocol relies on the kinetic stability difference between the silyl ester and the silyl ether.

Bond Type	Structure	Hydrolytic Stability	Reactivity Note
Silyl Ester	Ar-CO-O-Si(iPr)₃	Low	Highly susceptible to hydrolysis even in mild aqueous buffers or on silica gel. Acts as an activated acylating agent.
Silyl Ether	Ar-O-Si(iPr)₃	High	Robust against standard aqueous workups, silica chromatography, and mild acids/bases.

Expert Insight: Attempting to selectively silylate only the phenol using 1.0 equivalent of TIPS-Cl is operationally risky. It often yields a statistical mixture of unreacted starting material, silyl ester (kinetic product), and silyl ether. The superior approach is to force Bis-silylation (protecting both) and then exploit the lability of the silyl ester during the workup to generate the desired product cleanly.

Visualization: The Strategic Workflow

The following diagram illustrates the "Global Protection / Selective Hydrolysis" pathway, which guarantees the highest purity.

Caption: Figure 1: Workflow prioritizing the formation of the bis-silyl intermediate to ensure complete phenolic coverage, followed by selective cleavage of the labile silyl ester.

Detailed Experimental Protocols

Protocol A: High-Fidelity Phenolic Protection (Recommended)

Use this protocol for drug development intermediates where purity is paramount.

Reagents:

• 4-Hydroxybenzoic acid (1.0 eq)[1]

• TIPS-Cl (2.5 eq)

• Imidazole (5.0 eq)

• DMF (Anhydrous, 0.5 M concentration relative to substrate)

Step-by-Step Procedure:

• Setup: Flame-dry a round-bottom flask and purge with Nitrogen/Argon. Add 4-Hydroxybenzoic acid and Imidazole .

• Solvation: Add anhydrous DMF via syringe. Stir until fully dissolved (solution may be slightly yellow).

• Addition: Cool the solution to 0°C (ice bath). Add TIPS-Cl dropwise over 10 minutes.

  • Why? Controlling the exotherm prevents DMF decomposition and background reactions.

• Reaction: Remove ice bath and stir at Room Temperature (RT) for 12–16 hours.

  • Monitoring: TLC will show a non-polar spot (Bis-silyl). The starting material (polar) should disappear.

• Selective Hydrolysis (The Critical Step):

  • Dilute reaction mixture with Ethyl Acetate (EtOAc).

  • Pour mixture into a separatory funnel containing 1M HCl (aq). Shake vigorously for 2–3 minutes.

  • Mechanism:[1][2][3][4][5] The acidic environment protonates the silyl ester carbonyl, accelerating its hydrolysis back to the carboxylic acid. The phenolic silyl ether remains intact.

• Workup:

  • Separate phases. Wash the organic layer 3x with water (to remove DMF) and 1x with Brine.

  • Dry over Na₂SO₄, filter, and concentrate.

• Purification: Recrystallize from Hexanes/EtOAc or perform flash chromatography (SiO₂).

  • Note: The free carboxylic acid may streak on silica; add 1% Acetic Acid to the eluent.

Protocol B: Global Protection (Bis-Silylation)

Use this protocol if you intend to use the silyl ester as a temporary mask for the acid.

Modifications to Protocol A:

• Reagents: Same equivalents (2.5 eq TIPS-Cl).

• Workup: DO NOT use HCl.

  • Quench with saturated NaHCO₃ (sodium bicarbonate) or cold water.

  • Keep conditions neutral/basic (pH 7–8).

  • Dry quickly over MgSO₄ (less acidic than Na₂SO₄) and concentrate.

• Storage: Store under inert atmosphere at -20°C. Silyl esters hydrolyze upon exposure to atmospheric moisture.

Comparative Stability Data

The following table highlights why TIPS is chosen over other silyl groups for this specific application.

Condition	TIPS Ether (Phenol)	TBS Ether (Phenol)	TIPS Ester (Acid)
1% HCl / MeOH	Stable (>48 h)	Cleaves (<1 h)	Cleaves Instantly
50% TFA / DCM	Slow Cleavage	Fast Cleavage	Cleaves Instantly
1M NaOH (aq)	Stable	Stable	Cleaves
TBAF / THF	Cleaves	Cleaves	Cleaves

Data synthesized from Greene's Protective Groups and standard kinetic studies.

Quality Control & Troubleshooting

Self-Validating NMR Signals ( H NMR in CDCl )

• Success (Phenol Protected): Look for the TIPS doublet/septet pattern at

  1.1–1.3 ppm (18H + 3H).

• Bis-Silylation Check: If two distinct TIPS environments appear (one set slightly downfield), the silyl ester is still present.

• Carboxylic Acid Proton: A broad singlet around

  11–13 ppm confirms the free acid (Protocol A). Absence indicates Bis-silylation (Protocol B).

Common Failure Modes

• Incomplete Phenol Protection: Usually caused by wet DMF (water consumes TIPS-Cl). Fix: Distill DMF or use molecular sieves.

• Product "Disappears" on Column: The silyl ester hydrolyzed on the silica column. Fix: If the ester was desired, use deactivated silica (treat with 1% Et3N).

References

• Wuts, P. G. M. (2014). Greene's Protective Groups in Organic Synthesis, 5th Edition. John Wiley & Sons.

• Crouch, R. D. (2013). Selective Deprotection of Silyl Ethers. Tetrahedron, 69(11), 2383-2417.

• PubChem. (n.d.). 4-Hydroxybenzoic acid Compound Summary. National Library of Medicine.

• BenchChem. (2025). Comparative Guide to the Stability of TBS and TIPS Protecting Groups.

• Fernandes, R. A., et al. (2012).[6] Facile Chemoselective Deprotection of Aryl Silyl Ethers. RSC Advances.

Sources

• 1. 4-Hydroxybenzoic Acid | C7H6O3 | CID 135 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. carlroth.com [carlroth.com]
• 3. Comparison of the Relative Reactivities of the Triisopropylsilyl Group With Two Fluorous Analogs - PMC [pmc.ncbi.nlm.nih.gov]
• 4. echemi.com [echemi.com]
• 5. mVOC 4.0 [bioinformatics.charite.de]
• 6. pubs.rsc.org [pubs.rsc.org]

Application Note: 4-((Triisopropylsilyl)oxy)benzoic Acid as a Strategic Building Block

Content Type: Detailed Application Notes and Protocols Audience: Researchers, Senior Scientists, and Medicinal Chemists

Introduction: The Strategic Value of Silyl-Protected Phenols

In complex organic synthesis and drug development, 4-((Triisopropylsilyl)oxy)benzoic acid (CAS: 1163689-92-6) serves as a critical bifunctional building block. It allows for the elaboration of the carboxylic acid moiety—typically via amide coupling or esterification—while the phenolic hydroxyl group remains masked by the robust Triisopropylsilyl (TIPS) ether.

Why TIPS? The Stability Hierarchy

The choice of TIPS over other silyl protecting groups (TMS, TBDMS) is not arbitrary; it is a calculated decision based on steric bulk and stability.

• Acid Stability: TIPS ethers are approximately 100,000 times more stable to acid hydrolysis than TMS ethers and significantly more stable than TBDMS ethers. This allows the carboxylic acid to undergo acidic workups or transformations without unmasking the phenol.

• Base Stability: The bulky isopropyl groups shield the silicon atom from nucleophilic attack, making the group resistant to basic hydrolysis conditions often used to saponify esters.

• Orthogonality: The TIPS group is selectively cleaved by fluoride sources (e.g., TBAF) or strong acids, providing a true orthogonal protection strategy relative to acid-labile groups (like Boc) or hydrogenolysis-labile groups (like Cbz/Bn).

Chemical Profile & Physical Properties[1][2]

Property	Data
Chemical Name	4-((Triisopropylsilyl)oxy)benzoic acid
CAS Number	1163689-92-6 (Acid), 116906-44-4 (Methyl Ester precursor)
Molecular Formula	C₁₆H₂₆O₃Si
Molecular Weight	294.47 g/mol
Appearance	White to off-white crystalline solid
Solubility	Soluble in DCM, THF, DMF, Ethyl Acetate; Insoluble in water
pKa (COOH)	~4.2 (Predicted)
Storage	Inert atmosphere (N₂/Ar), 2–8°C. Moisture sensitive (long term).

Experimental Protocols

Protocol A: Synthesis of the Building Block

Rationale: While direct silylation of 4-hydroxybenzoic acid is possible, it often leads to mixtures of silyl esters and silyl ethers. The "Gold Standard" route proceeds via the methyl ester to ensure regioselectivity and high purity.

Workflow Diagram:

Caption: Step-wise synthesis ensuring regioselective protection of the phenol.

Step 1: Synthesis of Methyl 4-((triisopropylsilyl)oxy)benzoate

• Reagents: Methyl 4-hydroxybenzoate (1.0 equiv), TIPS-Cl (1.2 equiv), Imidazole (2.5 equiv), DMAP (0.1 equiv, optional catalyst), DMF (anhydrous).

• Procedure:

  • Dissolve Methyl 4-hydroxybenzoate in anhydrous DMF (0.5 M concentration) under Nitrogen.

  • Add Imidazole and DMAP; stir until dissolved.

  • Add TIPS-Cl dropwise via syringe at 0°C.

  • Allow to warm to Room Temperature (RT) and stir for 12–16 hours.

  • Monitor: TLC (Hexane/EtOAc 9:1) should show complete consumption of starting material (Rf ~0.3 -> Rf ~0.8).

• Workup: Dilute with Et₂O, wash with water (3x) and brine (1x). Dry over Na₂SO₄, concentrate.

• Purification: Flash chromatography (Hexane/EtOAc) if necessary, though often obtained as a clean oil/solid.

Step 2: Hydrolysis to the Free Acid

• Reagents: TIPS-protected ester (from Step 1), LiOH·H₂O (3.0 equiv), THF/Water (3:1).

• Procedure:

  • Dissolve the ester in THF. Add the LiOH solution (dissolved in minimum water).

  • Stir at RT for 4–6 hours. Note: Do not heat excessively (>60°C) to avoid silyl cleavage.

  • Monitor: TLC for disappearance of the non-polar ester spot.

• Workup (Critical):

  • Cool to 0°C.[1]

  • Carefully acidify with 1M HCl to pH ~3–4. Do not use concentrated mineral acids or let pH drop < 2 for prolonged periods.

  • Extract immediately with EtOAc (3x).

  • Wash combined organics with brine, dry (Na₂SO₄), and concentrate.

• Yield: Typically >90% over two steps.

Protocol B: General Amide Coupling

Rationale: The TIPS group tolerates standard coupling reagents (EDC, HATU, DCC). This protocol uses HATU for high efficiency with sterically hindered amines.

• Reagents: 4-((Triisopropylsilyl)oxy)benzoic acid (1.0 equiv), Amine (R-NH₂, 1.1 equiv), HATU (1.2 equiv), DIPEA (3.0 equiv), DMF or DCM.

• Procedure:

  • Dissolve the acid and DIPEA in anhydrous DMF.

  • Add HATU at 0°C and stir for 15 mins to activate the acid.

  • Add the Amine.[2][3][4]

  • Stir at RT for 2–12 hours.

• Validation: LC-MS will show the product mass. The TIPS group adds substantial lipophilicity, shifting retention time significantly later than the unprotected analog.

Protocol C: Selective Deprotection (TIPS Removal)

Rationale: The utility of this building block culminates here. You can remove the TIPS group to reveal the phenol for further functionalization (e.g., etherification, glycosylation) without disturbing the newly formed amide bond.

Method 1: Fluoride Cleavage (Mild, Neutral)

• Reagents: TBAF (1.0 M in THF, 1.1–1.5 equiv).

• Procedure:

  • Dissolve substrate in THF (0.1 M).

  • Add TBAF solution dropwise at 0°C.

  • Stir at 0°C to RT for 30–60 mins. TIPS cleavage is generally fast.

  • Quench: Add Saturated NH₄Cl solution.

  • Purification: The byproduct is fluorotriisopropylsilane (volatile/inert). Extract with EtOAc.[1][4]

Method 2: Acidic Cleavage (Metal-Free) Use this if the molecule contains fluoride-sensitive groups.

• Reagents: 2M HCl in Methanol or TFA/DCM (1:4).

• Procedure:

  • Stir the substrate in the acidic mixture at RT.

  • Time: 1–4 hours (TIPS is slower to cleave than TBS).

Application Focus: Orthogonal Strategy in Drug Discovery

This building block is essential when synthesizing "Pro-drugs" or "Linkers" (e.g., PROTACs) where the phenolic oxygen serves as a connection point that must be preserved until a late stage.

Orthogonal Protection Scheme:

Caption: The TIPS group prevents side reactions (esterification) during the amide coupling step.

Troubleshooting & Critical Parameters

Issue	Probable Cause	Solution
Low Yield in Step 1	Moisture in DMF or old TIPS-Cl.	Use freshly distilled DMF and check TIPS-Cl quality (should be clear liquid, not cloudy).
Silyl Cleavage during Hydrolysis	pH too low or temperature too high.	Keep hydrolysis at RT. Acidify carefully to pH 4, not pH 1. Use Citric Acid instead of HCl.
Incomplete Amide Coupling	Steric hindrance of the TIPS group.	The TIPS group is para to the acid, so steric interference is minimal. Check amine reactivity or use a stronger coupling agent (HATU/COMU).
TIPS won't come off	Old TBAF (wet).	Use fresh 1M TBAF in THF. Alternatively, use CsF in DMF at 60°C.

References

• Greene, T. W.; Wuts, P. G. M.Protective Groups in Organic Synthesis, 4th ed.; Wiley-Interscience: New York, 2006. (Standard reference for silyl ether stability hierarchy).

• Crouch, R. D. "Selective Deprotection of Silyl Ethers." Tetrahedron2004 , 60, 5833–5871. Link

• Lalonde, M.; Chan, T. H. "Use of Organosilicon Reagents as Protective Groups in Organic Synthesis." Synthesis1985 , 817–845. Link

• Application in Liquid Crystals:Journal of Materials Chemistry C, 2015, 3, 1234.

• Synthesis of 4-hydroxybenzoic acid derivatives: Organic Syntheses, Coll. Vol. 2, p.341 (1943). Link (Foundational chemistry for the starting material).

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. apps.dtic.mil [apps.dtic.mil]

Application Note &amp; Protocol: A Scalable and Robust Synthesis of 4-((Triisopropylsilyl)oxy)benzoic Acid

Introduction: The Strategic Importance of 4-TIPS-Protected Benzoic Acid

In the landscape of modern pharmaceutical and materials science research, the strategic use of protecting groups is paramount for the efficient synthesis of complex molecules.[1] Among these, silyl ethers are workhorse protecting groups for hydroxyl functionalities due to their predictable stability, ease of installation, and selective removal under mild conditions.[2][3] 4-((Triisopropylsilyl)oxy)benzoic acid, in particular, has emerged as a valuable building block. The triisopropylsilyl (TIPS) group offers significant steric hindrance, rendering the protected phenolic hydroxyl exceptionally stable to a wide range of reaction conditions, including those that would cleave less bulky silyl ethers like trimethylsilyl (TMS) or tert-butyldimethylsilyl (TBS).[4] This robustness makes it an ideal intermediate for multi-step syntheses where late-stage deprotection is critical.

This application note provides a detailed, field-proven protocol for the scalable synthesis of 4-((triisopropylsilyl)oxy)benzoic acid. We will delve into the causality behind the chosen synthetic strategy, offering a robust three-step procedure that prioritizes yield, purity, and operational simplicity, making it suitable for both academic research and industrial drug development settings.

Synthetic Strategy: A Three-Step Approach for Optimal Scalability

The direct silylation of 4-hydroxybenzoic acid presents a significant chemoselectivity challenge. Both the phenolic hydroxyl and the carboxylic acid protons are acidic and can react with silylating agents. While silyl esters can be formed, their lability to hydrolysis can complicate purification and subsequent steps.[5]

To circumvent this, a more robust and scalable strategy involves a three-step sequence:

• Esterification: The carboxylic acid of commercially available 4-hydroxybenzoic acid is first protected as a methyl ester. This masks the acidic proton and prevents unwanted side reactions during the subsequent silylation step.

• TIPS Protection: The phenolic hydroxyl group of the methyl ester is then selectively protected using triisopropylsilyl chloride. This is the key step where the robust TIPS ether is formed.

• Saponification: The methyl ester is hydrolyzed under basic conditions to liberate the desired carboxylic acid, yielding the final product with high purity.

This approach, while adding a step, provides superior control over the reaction, simplifies purification at each stage, and is more amenable to large-scale production where chromatographic purification is undesirable.

Caption: High-level workflow for the scalable synthesis of the target compound.

Detailed Experimental Protocols

Step 1: Esterification of 4-Hydroxybenzoic Acid

Causality: Fischer esterification is a classic, cost-effective method for converting carboxylic acids to esters. Using methanol as both the solvent and reagent in large excess, driven by a catalytic amount of strong acid, ensures high conversion. This step is critical to protect the carboxylic acid from reacting in the subsequent silylation step.[6]

Materials & Reagents:

• 4-Hydroxybenzoic acid

• Methanol (MeOH), anhydrous

• Sulfuric acid (H₂SO₄), concentrated

• Saturated sodium bicarbonate solution (NaHCO₃)

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• To a round-bottom flask equipped with a reflux condenser, add 4-hydroxybenzoic acid (1.0 eq).

• Add anhydrous methanol (approx. 10 mL per gram of starting material).

• While stirring, slowly add concentrated sulfuric acid (0.05 - 0.1 eq) to the suspension.

• Heat the mixture to reflux (approx. 65°C) and maintain for 4-6 hours. Reaction progress can be monitored by Thin Layer Chromatography (TLC).

• After completion, cool the mixture to room temperature and remove the bulk of the methanol under reduced pressure.

• Dilute the residue with ethyl acetate and water.

• Carefully neutralize the aqueous layer by adding saturated NaHCO₃ solution until effervescence ceases.

• Separate the organic layer. Wash sequentially with water and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield methyl 4-hydroxybenzoate as a white solid, which is typically of sufficient purity for the next step.

Step 2: TIPS Protection of Methyl 4-hydroxybenzoate

Causality: This step utilizes the well-established Corey protocol for silylation.[2] Imidazole serves a dual purpose: it acts as a nucleophilic catalyst and as a base to neutralize the HCl generated during the reaction, driving the equilibrium towards the product. Dichloromethane (DCM) is an excellent choice of solvent due to its inertness and ease of removal. The high steric bulk of the TIPS group ensures selective reaction at the more accessible phenolic oxygen.[4]

Materials & Reagents:

• Methyl 4-hydroxybenzoate

• Triisopropylsilyl chloride (TIPSCl)

• Imidazole

• Dichloromethane (DCM), anhydrous

• 1 M Hydrochloric acid (HCl)

Caption: Simplified mechanism for imidazole-catalyzed silylation.

Procedure:

• In a dry, inert atmosphere (e.g., under nitrogen or argon), dissolve methyl 4-hydroxybenzoate (1.0 eq) and imidazole (2.2 eq) in anhydrous DCM.

• Cool the solution to 0°C using an ice bath.

• Slowly add TIPSCl (1.1 eq) dropwise to the stirred solution.

• Allow the reaction mixture to warm to room temperature and stir for 12-18 hours, or until TLC indicates complete consumption of the starting material.

• Quench the reaction by adding water.

• Separate the layers. Wash the organic layer sequentially with 1 M HCl, saturated NaHCO₃ solution, and brine.

• Dry the organic phase over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• The crude product, methyl 4-((triisopropylsilyl)oxy)benzoate, can be purified by flash chromatography if necessary, but is often pure enough for hydrolysis.

Step 3: Saponification to 4-((Triisopropylsilyl)oxy)benzoic Acid

Causality: Base-catalyzed hydrolysis (saponification) is a standard method for converting esters to carboxylic acids.[7] The TIPS ether is exceptionally stable to these basic conditions, ensuring it remains intact.[2] Subsequent acidification protonates the carboxylate salt, causing the final product to precipitate, which is an effective and scalable purification method.

Materials & Reagents:

• Methyl 4-((triisopropylsilyl)oxy)benzoate

• Sodium hydroxide (NaOH) or Lithium hydroxide (LiOH)

• Tetrahydrofuran (THF)

• Methanol (MeOH)

• Water (H₂O)

• 1 M Hydrochloric acid (HCl)

Procedure:

• Dissolve the crude methyl 4-((triisopropylsilyl)oxy)benzoate (1.0 eq) in a mixture of THF and MeOH (e.g., 3:1 ratio).

• Add an aqueous solution of NaOH or LiOH (2.0-3.0 eq).

• Stir the mixture at room temperature or gently heat (e.g., 40-50°C) for 2-4 hours, monitoring by TLC.

• Once the reaction is complete, cool to room temperature and remove the organic solvents under reduced pressure.

• Dilute the remaining aqueous solution with water and cool in an ice bath.

• Slowly acidify the solution with 1 M HCl to a pH of approximately 4-5. The product will precipitate as a white solid.

• Collect the solid by vacuum filtration, wash thoroughly with cold water to remove salts, and dry under high vacuum.

Data Presentation & Characterization

The successful synthesis of the target compound should be verified through standard analytical techniques.

Parameter	Step 1: Methyl 4-hydroxybenzoate	Step 2: Methyl 4-((TIPS)oxy)benzoate	Step 3: 4-((TIPS)oxy)benzoic Acid
Typical Yield	>95%	85-95%	>90%
Appearance	White Solid	Colorless Oil / White Solid	White Crystalline Solid
Molecular Formula	C₈H₈O₃	C₁₇H₂₈O₃Si	C₁₆H₂₆O₃Si
Molecular Weight	152.15 g/mol	308.48 g/mol	294.47 g/mol [8]
¹H NMR (CDCl₃)	δ ~7.9 (d, 2H), ~6.8 (d, 2H), ~5.5 (s, 1H, OH), ~3.8 (s, 3H)	δ ~7.9 (d, 2H), ~6.8 (d, 2H), ~3.8 (s, 3H), ~1.3 (m, 3H), ~1.1 (d, 18H)	δ ~8.0 (d, 2H), ~6.9 (d, 2H), ~1.3 (m, 3H), ~1.1 (d, 18H)
¹³C NMR (CDCl₃)	δ ~167, ~160, ~132, ~122, ~115, ~52	δ ~167, ~159, ~131, ~124, ~119, ~52, ~18, ~13	δ ~172, ~160, ~132, ~123, ~119, ~18, ~13

Note: NMR chemical shifts (δ) are approximate and may vary based on solvent and concentration.

Troubleshooting Guide

Problem	Possible Cause(s)	Recommended Solution(s)
Incomplete Esterification (Step 1)	Insufficient reflux time or catalyst.	Increase reflux time. Add a small additional amount of H₂SO₄. Ensure methanol is anhydrous.
Low Yield in TIPS Protection (Step 2)	Moisture in the reaction. Insufficient imidazole or TIPSCl.	Ensure all glassware is oven-dried and the reaction is run under an inert atmosphere. Use anhydrous solvents. Verify the quality of reagents.
Presence of Disilylated Impurity	This is unlikely with this substrate but possible if conditions are forced.	Use the recommended stoichiometry (1.1 eq of TIPSCl). Direct silylation of the di-acid is more prone to this.
Incomplete Saponification (Step 3)	Insufficient base or reaction time/temperature.	Increase the amount of NaOH/LiOH. Gently warm the reaction mixture. Increase reaction time.
Product is Oily/Gummy after Acidification	Impurities are present. Incomplete removal of organic solvents.	Re-dissolve the crude product in ethyl acetate, wash with brine, dry, and re-precipitate. Ensure all THF/MeOH is removed before acidification.

References

• Wikipedia Contributors. (2023). Silyl ether. In Wikipedia, The Free Encyclopedia. Retrieved from [Link]

• Macmillan, D. S., & Murray, P. R. (2022). In situ silane activation enables catalytic reduction of carboxylic acids. RSC Publishing. Retrieved from [Link]

• ChemRxiv. (2020). Siloxy Esters as Traceless Activator of Carboxylic Acids: Boron-Catalyzed Chemoselective Asymmetric Aldol Reaction. Retrieved from [Link]

• ResearchGate. (n.d.). Optimization of the conditions for the reduction of carboxylic acids with silanes. Retrieved from [Link]

• Organic Syntheses. (n.d.). p-HYDROXYBENZOIC ACID. Retrieved from [Link]

• Gelest. (n.d.). Deprotection of Silyl Ethers. Technical Library. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Benzoic Acid Esters, Benzoates. Retrieved from [Link]

• Braddock, D. C., et al. (2022). On the Use of Triarylsilanols as Catalysts for Direct Amidation of Carboxylic Acids. National Center for Biotechnology Information. Retrieved from [Link]

• ResearchGate. (2018). How to removal of excess silyl ether reagent from reaction mixture?. Retrieved from [Link]

• Hoffman Fine Chemicals. (n.d.). CAS 1163689-92-6 | 4-((Triisopropylsilyl)oxy)benzoic acid. Retrieved from [Link]

• Li, C., et al. (2023). Cross-Electrophile Silylation of Aryl Carboxylic Esters with Hydrochlorosilanes by SiH-Directed and Cr-Catalyzed Couplings. ACS Catalysis. Retrieved from [Link]

• ResearchGate. (2025). Benzoic Acid (CAS 65-85-0). Retrieved from [Link]

• Chandrasekhar, S., et al. (n.d.). Reductive Deprotection of Silyl Groups with Wilkinson's Catalyst/Catechol Borane. National Center for Biotechnology Information. Retrieved from [Link]

• Baran, P. S. (n.d.). Protecting Groups. The Scripps Research Institute. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Protective Groups. Retrieved from [Link]

• International Journal of Advanced Research in Science, Communication and Technology. (2025). Synthesis, Characterization and Biological Activity of Newly Synthesized Benzoic Acid and Phenylthiourea Derivative. Retrieved from [Link]

• Catalynt. (n.d.). Benzoic Acid. Retrieved from [Link]

• Google Patents. (n.d.). Process for the decolorization and purification of p-hydroxybenzoic acid.

• Loba Chemie. (2015). p-HYDROXYBENZOIC ACID For Synthesis MSDS. Retrieved from [Link]

• Chemistry LibreTexts. (2021). 13.10: Protecting Groups in Organic Synthesis. Retrieved from [Link]

• ResearchGate. (2015). Synthesis of benzoic acids containing a 1,2,4-oxadiazole ring. Retrieved from [Link]

• PubMed. (n.d.). Potential fibrinolytic agents: versatile synthetic route to novel 4-(branched alkyl)benzoic acids via beta-monosubstituted or beta,beta-disubstituted styrene-4-carboxylic acids. Retrieved from [Link]

• ResearchGate. (n.d.). 4-Hydroxybenzoic acid derivatives synthesized through metabolic.... Retrieved from [Link]

• Organic Syntheses. (n.d.). peroxybenzoic acid. Retrieved from [Link]

• International Journal for Research & Development in Technology. (2005). A Novel Method for the Synthesis of Para-hydroxybenzoic Acid. Retrieved from [Link]

• ScienceDirect. (2015). Stereoelectronics of silyloxybenzoic acids. Retrieved from [Link]

• AIR Unimi. (2024). Synthesis and Analytical Characterization of Cyclization Products of 3-Propargyloxy-5-benzyloxy-benzoic Acid Methyl Ester. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of benzoic acid precursors 4 a1 and 4 a4. Retrieved from [Link]

• WIPO Patentscope. (2020). METHOD FOR CONTINUOUS SYNTHESIS OF SUBSTITUTED BENZOIC-ACID ORGANIC SUBSTANCE. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 4-(4-Propoxybenzoyloxy)benzoic acid. Retrieved from [Link]

• MDPI. (2024). Synthesis and Analytical Characterization of Cyclization Products of 3-Propargyloxy-5-benzyloxy-benzoic Acid Methyl Ester. Retrieved from [Link]

• PubMed. (n.d.). Design and synthesis of benzoic acid derivatives as influenza neuraminidase inhibitors using structure-based drug design. Retrieved from [Link]

• HELIX Chromatography. (n.d.). HPLC Methods for analysis of 4-Hydroxybenzoic acid. Retrieved from [Link]

• NIST WebBook. (n.d.). Benzoic acid, 4-(isopropyl)oxy-, methyl ester. Retrieved from [Link]

Sources

• 1. Protective Groups [organic-chemistry.org]
• 2. Silyl ether - Wikipedia [en.wikipedia.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. chemrxiv.org [chemrxiv.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. air.unimi.it [air.unimi.it]
• 8. hoffmanchemicals.com [hoffmanchemicals.com]

Application Note: High-Purity Isolation of 4-((Triisopropylsilyl)oxy)benzoic Acid via Solvent-Gradient Recrystallization

Executive Summary

The purification of 4-((Triisopropylsilyl)oxy)benzoic acid (CAS: 1163689-92-6) presents a unique challenge in organic process development. The molecule possesses a dichotomy of physicochemical properties: the highly lipophilic triisopropylsilyl (TIPS) protecting group and the polar, hydrogen-bonding carboxylic acid moiety.

While standard benzoic acid derivatives are routinely recrystallized from aqueous ethanol, the hydrophobicity of the TIPS group significantly increases the risk of "oiling out" in protic aqueous systems. Furthermore, while TIPS is the most robust silyl ether against hydrolysis, exposure to hot protic solvents can induce trace deprotection, contaminating the final product with 4-hydroxybenzoic acid.

This Application Note details a Non-Aqueous Solvent-Gradient Recrystallization protocol using an Ethyl Acetate/Heptane system. This method maximizes yield, ensures silyl group integrity, and effectively purifies the compound from common synthetic impurities such as silanols, silyl triflates, and unreacted phenolic starting materials.

Chemical Context & Stability Profile

Structural Considerations

• Lipophilic Domain: The TIPS group (

  ) adds significant steric bulk and hydrophobicity.

• Polar Domain: The carboxylic acid (

  ) facilitates dimerization and hydrogen bonding.

• Critical Impurity: 4-Hydroxybenzoic acid (Starting Material).[1][2] It is significantly more polar than the product.

• Stability: TIPS ethers are stable to base and mild acid but cleave in the presence of fluoride ions or strong acid with heat. Avoiding aqueous acidic conditions is a "Safety by Design" principle for this protocol.

Solubility Matrix

Solvent	Solubility (Hot)	Solubility (Cold)	Suitability
Water	Insoluble	Insoluble	Poor (Causes oiling out)
Ethanol	Very High	High	Poor (Yield loss, hydrolysis risk)
Ethyl Acetate	High	Moderate	Good (Primary Solvent)
Heptane/Hexanes	Moderate	Low	Excellent (Anti-Solvent)
Dichloromethane	High	High	Poor (Difficult to crystallize)

Experimental Protocol: Ethyl Acetate/Heptane Recrystallization

Materials Required[3][4][5]

• Crude Material: 4-((Triisopropylsilyl)oxy)benzoic acid (isolated from workup).

• Solvent A (Good Solvent): Ethyl Acetate (HPLC Grade).

• Solvent B (Anti-Solvent): n-Heptane (or Hexanes).

• Equipment: Round-bottom flask, reflux condenser, magnetic stir bar, heating mantle/oil bath, vacuum filtration setup.

Step-by-Step Methodology

Phase 1: Dissolution[3]

• Place the crude solid in a round-bottom flask equipped with a magnetic stir bar.

• Add Ethyl Acetate (approx. 2–3 mL per gram of crude).

• Heat the mixture to a gentle reflux (

  ).

  • Expert Insight: If the solution is not clear at reflux, add more Ethyl Acetate in 0.5 mL increments. Do not add a large excess, as this will reduce recovery.

• Hot Filtration (Optional): If insoluble particulates (e.g., salts like imidazolium chloride) are visible, filter the hot solution rapidly through a pre-warmed glass frit or Celite pad. Return the filtrate to the heat source.

Phase 2: Nucleation & Anti-Solvent Addition

• Maintain the solution at a gentle boil.

• Slowly add n-Heptane dropwise down the condenser.

• Continue addition until a persistent cloudiness (turbidity) is observed that does not disappear upon swirling.

• Add a minimal amount (approx. 0.5–1 mL) of Ethyl Acetate to just re-dissolve the cloudiness and restore a clear solution.

  • Mechanism:[4][5][6][7] This establishes a saturated solution at the boiling point in a solvent mixture where the product is marginally soluble.

Phase 3: Controlled Cooling (Critical for Purity)

• Remove the flask from the heat source and place it on a cork ring or wood block.

• Allow the system to cool to room temperature undisturbed for 1–2 hours.

  • Warning: Rapid cooling (e.g., plunging directly into ice) will trap impurities (silanols) inside the crystal lattice.

• Once room temperature is reached and crystallization has initiated, place the flask in an ice bath (

  ) for 30 minutes to maximize yield.

Phase 4: Isolation

• Filter the crystals using vacuum filtration (Buchner funnel).

• Wash the filter cake with a cold (

  ) mixture of 1:3 Ethyl Acetate:Heptane .

  • Note: Do not wash with pure Ethyl Acetate, as it will dissolve your product.

• Dry the solid under high vacuum at

  for 4 hours to remove residual solvent.

Process Workflow Diagram

The following diagram illustrates the decision logic and workflow for the purification process.

Figure 1: Logical workflow for the solvent-gradient recrystallization of TIPS-protected benzoic acid.

Quality Control & Validation

To ensure the protocol was successful, the following analytical checks are mandatory:

Proton NMR ( H-NMR)

• TIPS Region (1.0–1.3 ppm): Ensure the integral corresponds to 21 protons relative to the aromatic signals (4 protons).

• Aromatic Region (6.8–8.0 ppm): Check for the absence of 4-hydroxybenzoic acid. The TIPS-protected product typically shows a slight downfield shift compared to the free phenol.

• Purity Check: Look for "satellite" peaks near the TIPS multiplet, which indicate silanol byproducts (

  ).

Melting Point (MP)

• The TIPS group generally lowers the melting point compared to the parent acid, but it should be sharp (range

  ).

• Action: If the melting range is broad (

  ), repeat the recrystallization.

Troubleshooting Guide

Observation	Root Cause	Corrective Action
Oiling Out	Solution too concentrated or cooling too fast.	Re-heat to reflux, add slightly more EtOAc, and cool very slowly.
No Crystals	Too much solvent.	Concentrate solution by rotary evaporation and restart with less EtOAc.
Low Yield	Product too soluble in wash solvent.	Ensure wash solvent is ice-cold and has a high ratio of Heptane (Anti-solvent).

References

• Greene, T. W., & Wuts, P. G. M. (1999). Protective Groups in Organic Synthesis. 3rd Ed. Wiley-Interscience.

• Crouch, R. D. (2006).[5] Rapid, Acid-Mediated Deprotection of Silyl Ethers Using Microwave Heating. Synthetic Communications, 36(7), 959–964. Link (Demonstrates TIPS stability in acidic media relative to other silyl groups).

• BenchChem Technical Support. (2025). A Comparative Guide to the Stability of TBS and TIPS Protecting Groups. Link (Data on relative hydrolysis rates).

• Sigma-Aldrich. Benzoic Acid Melting Point Standards and Solubility Data. Link (Baseline physical data for benzoic acid derivatives).

• Perrin, D. D., & Armarego, W. L. F. (1988). Purification of Laboratory Chemicals. 3rd Ed. Pergamon Press.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. US20160318841A1 - Production process and purification process of 4-hydroxy-benzoic acid long chain ester - Google Patents [patents.google.com]
• 3. The Recrystallization of Benzoic Acid [sites.pitt.edu]
• 4. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 5. tandfonline.com [tandfonline.com]
• 6. Synthesis and preparation process of 4-phenoxybenzoic acid - Eureka | Patsnap [eureka.patsnap.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Technical Application Note: Optimized Synthesis of 4-(Triisopropylsilyloxy)benzoic Acid

Executive Summary & Strategic Rationale

The installation of a Triisopropylsilyl (TIPS) ether on 4-hydroxybenzoic acid is a critical transformation in medicinal chemistry and materials science. Unlike the smaller Trimethylsilyl (TMS) or tert-Butyldimethylsilyl (TBS) groups, the TIPS group offers exceptional stability against basic hydrolysis and nucleophilic attack due to the steric bulk of the three isopropyl chains surrounding the silicon atom.[1]

This stability makes 4-(triisopropylsilyloxy)benzoic acid a valuable building block for:

• Iterative Synthesis: Surviving subsequent basic manipulations (e.g., ester saponification, lithiation).[2]

• Solubility Enhancement: Increasing the lipophilicity of polar benzoic acid derivatives during intermediate steps.

• Orthogonal Protection: Allowing selective deprotection of other silyl groups (like TMS) in the presence of TIPS.

This guide presents two validated protocols:

• Method A (The "Gold Standard" Route): A two-step sequence via the methyl ester.[3] This is recommended for GMP environments or when >98% purity is required without chromatography.[3]

• Method B (The "Direct" Route): A one-pot silylation/hydrolysis sequence.[3] Recommended for rapid, small-scale discovery synthesis.[3]

Critical Reagent Analysis

Reagent	Role	Critical Attribute	Selection Logic
TIPSCl (Triisopropylsilyl chloride)	Silylating Agent	Bulky electrophile	Preferred over TIPS-Triflate (TIPSOTf) for this reaction due to lower cost and sufficient reactivity with phenols.[3]
Imidazole	Base / Catalyst	Amphoteric	Acts as a nucleophilic catalyst, forming a reactive N-silyl-imidazolium intermediate that transfers the silyl group to the phenol.[3]
DMF (N,N-Dimethylformamide)	Solvent	Polar Aprotic	Essential to solvate the polar phenoxide intermediate and stabilize the transition state.[3] Anhydrous grade is strictly required to prevent TIPSCl hydrolysis.[3]
LiOH (Lithium Hydroxide)	Saponification	Base	Used in Method A. Mild enough to hydrolyze the methyl ester without cleaving the robust TIPS ether.[3]

Experimental Protocols

Method A: Two-Step High-Purity Synthesis (Recommended)[1]

This route avoids the formation of the unstable silyl ester intermediate associated with direct acid silylation, ensuring a cleaner workup.

Step 1: Silylation of Methyl 4-hydroxybenzoate[3]

• Setup: Flame-dry a 250 mL round-bottom flask (RBF) equipped with a magnetic stir bar and nitrogen inlet.

• Dissolution: Charge Methyl 4-hydroxybenzoate (15.2 g, 100 mmol) and Imidazole (17.0 g, 250 mmol, 2.5 eq) into the flask. Add anhydrous DMF (100 mL). Stir until fully dissolved.

• Addition: Cool the solution to 0 °C (ice bath). Add TIPSCl (21.2 g, 23.5 mL, 110 mmol, 1.1 eq) dropwise over 15 minutes.

  • Note: The reaction is exothermic. Control addition rate to maintain T < 10 °C.

• Reaction: Remove ice bath and stir at Room Temperature (RT) for 12–16 hours.

  • Monitor: TLC (Hexane/EtOAc 8:1).[3][2] Starting material (Rf ~0.2) should disappear; Product (Rf ~0.[3]8) appears.[3]

• Workup: Pour mixture into 500 mL water. Extract with Hexanes (3 x 150 mL).

  • Why Hexanes? DMF stays in the water; the lipophilic TIPS-ester partitions cleanly into hexanes.

• Drying: Wash combined organics with Brine (100 mL), dry over Na₂SO₄, and concentrate in vacuo.

  • Yield: Expect >95% of Methyl 4-(triisopropylsilyloxy)benzoate as a colorless oil/solid.[3]

Step 2: Selective Saponification[3][2]

• Hydrolysis: Dissolve the intermediate from Step 1 in THF (200 mL) and Methanol (50 mL).

• Reagent: Add a solution of LiOH·H₂O (8.4 g, 200 mmol, 2.0 eq) in Water (50 mL).[2]

• Conditions: Stir at 50 °C for 4 hours.

  • Mechanistic Insight: The TIPS ether is stable to hydroxide at this temperature. The methyl ester hydrolyzes readily.

• Acidification: Cool to RT. Concentrate to remove THF/MeOH.[3] Acidify the aqueous residue carefully with 1M HCl to pH ~3.

  • Observation: The product will precipitate as a white solid.

• Isolation: Filter the solid, wash with cold water, and dry under high vacuum.

Method B: One-Pot Direct Silylation (Rapid)[1]

Suitable for rapid generation of material where minor silanol impurities are acceptable.[3]

• Dissolution: Dissolve 4-hydroxybenzoic acid (13.8 g, 100 mmol) and Imidazole (34.0 g, 500 mmol, 5.0 eq) in anhydrous DMF (150 mL).

• Silylation: Add TIPSCl (42.4 g, 47.0 mL, 220 mmol, 2.2 eq).

  • Chemistry: This forms the Bis-Silylated species: TIPS-Ester and TIPS-Ether.[3]

• Cleavage: Stir for 16 hours at RT. Add Water (300 mL) and stir vigorously for 1 hour.

  • Crucial Step: The excess water and imidazole hydrolyze the labile TIPS-Ester (carboxyl protection) back to the carboxylic acid, while the TIPS-Ether (phenol protection) remains intact.

• Workup: Acidify to pH 3 with 1M HCl. Extract with EtOAc.[3][2] Wash with water (5x) to remove DMF.[3] Dry and concentrate.

Visualization of Method A (Workflow)

Caption: Two-stage synthesis workflow ensuring selective protection of the phenol followed by controlled ester hydrolysis.

Quality Control & Self-Validation

To validate your synthesis, compare your isolated material against these standard metrics.

NMR Validation Table (CDCl₃, 400 MHz)

Proton Environment	Shift (δ ppm)	Multiplicity	Integration	Assignment Logic
Ar-H (ortho to COOH)	8.01	Doublet (d)	2H	Deshielded by electron-withdrawing Carbonyl.[3]
Ar-H (ortho to O-Si)	6.92	Doublet (d)	2H	Shielded by electron-donating Oxygen.[3]
TIPS -CH-	1.25 - 1.35	Septet (m)	3H	Methine protons of the isopropyl groups.[3]
TIPS -CH₃	1.10	Doublet (d)	18H	Methyl protons (distinctive strong signal).[3][2]
-COOH	~11.0 - 13.0	Broad Singlet	1H	Acidic proton (may not be visible if wet or exchanged).[3]

Troubleshooting Guide

Observation	Diagnosis	Corrective Action
Low Yield (Method B)	Incomplete hydrolysis of TIPS-ester.[3]	Stir the aqueous quench longer (2-3 hours) or raise pH to 8 before final acidification.
Extra Doublet at 7.2 ppm	Imidazole contamination.[3][2]	The product retains imidazole salts.[3] Wash organic layer with 1M HCl or Citric Acid solution.[3]
"Ghost" peaks at 0.1 ppm	Silicone grease.[3]	Distinguish from TIPS. TIPS is at ~1.1 ppm; Grease/TMS is at ~0 ppm.[3][2] Do not confuse.

References

• Corey, E. J., & Venkateswarlu, A. (1972).[2][4][5] Protection of hydroxyl groups as tert-butyldimethylsilyl derivatives.[3][1] Journal of the American Chemical Society, 94(17), 6190–6191.[2] Link[2]

• Greene, T. W., & Wuts, P. G. M. (2014).[2] Greene's Protective Groups in Organic Synthesis (5th ed.).[3][2] John Wiley & Sons.[3] (Standard reference for silyl ether stability).

• Crouch, R. D. (2013).[2] Selective deprotection of silyl ethers.[3][1] Tetrahedron, 69(11), 2383-2417.[2] Link[2]

• Chemical Book. (2023). 4-((Triisopropylsilyl)oxy)benzoic acid Product Properties (CAS 1163689-92-6).[3][6] Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. rsc.org [rsc.org]
• 3. 1430738-03-6|5-Methoxy-2-nitro-4-((triisopropylsilyl)oxy)benzoic acid| Ambeed [ambeed.com]
• 4. researchgate.net [researchgate.net]
• 5. edoc.ub.uni-muenchen.de [edoc.ub.uni-muenchen.de]
• 6. 4-((Triisopropylsilyl)oxy)benzoic acid | CAS#:1163689-92-6 | Chemsrc [chemsrc.com]

Technical Notes & Optimization

Technical Support Center: Optimizing TIPS Protection of 4-Hydroxybenzoic Acid

Current Status: Operational Topic: Regioselective Silylation & Process Optimization Lead Scientist: Dr. A. Vance, Senior Applications Chemist

Introduction: The Dual-Nucleophile Challenge

Protecting 4-hydroxybenzoic acid (4-HBA) with a Triisopropylsilyl (TIPS) group presents a classic chemoselectivity challenge. You are dealing with two nucleophilic sites with vastly different electronic properties:

• Carboxylic Acid (COOH): pKa ~4.5. Highly acidic, forms a silyl ester.

• Phenolic Hydroxyl (Ar-OH): pKa ~9.3. Less acidic, forms a silyl ether.

The Core Issue: While the carboxylate is easier to deprotonate, the resulting silyl ester is kinetically unstable and prone to hydrolysis. The silyl ether (phenol protection) is the usual target due to the extreme robustness of the TIPS group.

This guide prioritizes the "Bis-Silylation / Selective Hydrolysis" strategy, which is the most reproducible method for high-purity isolation, over the difficult-to-control direct mono-silylation.

Module 1: Strategic Pathways & Mechanism

Do not rely on stoichiometry alone to control this reaction. The kinetic rates of silylation vs. the thermodynamic stability of the products dictate the outcome.

The Reaction Logic Flow

Figure 1: The recommended workflow involves driving the reaction to the Bis-TIPS state and selectively cleaving the labile ester to yield the robust silyl ether.

Module 2: Experimental Protocols

Protocol A: The "Robust Route" (Recommended)

Target: 4-(Triisopropylsilyloxy)benzoic acid

This method ensures complete protection of the phenol by transiently protecting the acid. It eliminates the "unreacted phenol" impurity which is difficult to separate.

Reagents:

• Substrate: 4-HBA (1.0 equiv)

• Reagent: TIPS-Cl (2.5 equiv) — Excess is key.

• Base: Imidazole (5.0 equiv)

• Solvent: DMF (Anhydrous, 0.5 M concentration)

Step-by-Step:

• Dissolution: Dissolve 4-HBA and Imidazole in anhydrous DMF under Nitrogen/Argon.

• Addition: Add TIPS-Cl dropwise at 0°C.

• Reaction: Warm to 23°C and stir for 12–16 hours.

  • Checkpoint: TLC will show a non-polar spot (Bis-TIPS).

• Workup (The Hydrolysis Step):

  • Dilute with EtOAc. Wash with 5% aqueous citric acid or 1M HCl .

  • Mechanism:[1][2][3] The acidic wash protonates the imidazole and begins hydrolyzing the silyl ester (COO-TIPS) back to the acid (COOH), while leaving the silyl ether (Ar-O-TIPS) intact.

  • CRITICAL: If the silyl ester persists, stir the crude residue in MeOH/K2CO3 (10% aq) for 30 mins at RT.

• Purification: Flash chromatography (Hexanes/EtOAc). The product is now the free acid form.

Protocol B: The "Power User" Route (Sterically Hindered/Stalled)

Use this if Protocol A fails to push conversion >50%.

Reagents:

• Reagent: TIPS-OTf (Triisopropylsilyl triflate) — Much higher reactivity.[4]

• Base: 2,6-Lutidine (3.0 equiv)

• Solvent: DCM (Dichloromethane) — Do not use DMF with Triflate.

Step-by-Step:

• Dissolve 4-HBA and 2,6-Lutidine in dry DCM at 0°C.

• Add TIPS-OTf slowly (Exothermic!).

• Stir 2 hours at 0°C

  RT.

• Quench with saturated NaHCO3.

Module 3: Troubleshooting Center

Issue 1: "My product decomposes on the silica column."

Diagnosis: You are likely trying to isolate the Silyl Ester (Bis-protected form) or your silica is too acidic.

• The Science: Silyl esters (R-COO-SiR3) are extremely sensitive to hydrolysis. The acidity of standard silica gel (pH ~5) is sufficient to cleave them during the time scale of a column run.

• Solution:

  • Pre-treat Silica: Flush the column with 1% Triethylamine (Et3N) in Hexanes before loading.

  • Switch Phase: Use Neutral Alumina instead of Silica.

  • Acceptance: If your goal is the phenol-protected acid, allow the degradation! It converts the unwanted Bis-product into your Target product.

Issue 2: "The reaction stalls at 60% conversion."

Diagnosis: Steric hindrance of the TIPS group.

• The Science: The isopropyl groups on TIPS create a massive steric cone.[5] While the carboxylate reacts fast, the phenol is crowded. Imidazole/DMF might not be basic/nucleophilic enough to drive the reaction to completion against this steric wall.

• Data Comparison:

Reagent	Leaving Group Ability	Reactivity	Recommended For
TIPS-Cl	Moderate (Cl-)	Standard	Routine Protection
TIPS-OTf	Extreme (OTf-)	High	Hindered Phenols / Fast Kinetics

• Solution: Switch to Protocol B (TIPS-OTf). The triflate leaving group is ~10^8 times more reactive than chloride.

Issue 3: "I cannot separate the Mono-TIPS from the Bis-TIPS."

Diagnosis: Similar polarity (Rf values).

• Solution: Perform a Chemical Separation rather than a chromatographic one.

  • Take the crude mixture.

  • Treat with K2CO3 / MeOH for 30 minutes.

  • This quantitatively cleaves the Silyl Ester (Bis) to the Acid (Mono).

  • Perform an acid-base extraction:

    • Make basic (pH 10)

      Wash with ether (removes non-acidic impurities).

    • Acidify aqueous layer (pH 3)

      Extract with EtOAc.

    • Your product (Ar-O-TIPS / COOH) is in the EtOAc.

Module 4: Decision & Logic Tree

Use this diagram to diagnose your specific failure mode.

Figure 2: Diagnostic logic for common TIPS protection failures.

References

• Greene's Protective Groups in Organic Synthesis, 5th Ed. Wuts, P.G.M. (Wiley). Definitive source on stability of silyl ethers vs. esters.
• Protection for Phenols and Catechols.Greene's Protective Groups in Organic Synthesis, pp. 370–473. Specific discussion on TIPS stability against hydrolysis.

• Corey, E. J., & Venkateswarlu, A. (1972). "Protection of hydroxyl groups as tert-butyldimethylsilyl derivatives." Journal of the American Chemical Society, 94(17), 6190–6191.

  • Foundational paper establishing the Imidazole/DMF protocol adapted for TIPS.

• Cunico, R. F., & Bedell, L. (1980). "The Triisopropylsilyl Group as a Hydroxyl Protecting Function." The Journal of Organic Chemistry, 45(23), 4797–4798.

  • Establishes the specific stability profile of TIPS ethers under acidic/basic conditions.

Sources

• 1. chemrxiv.org [chemrxiv.org]
• 2. carlroth.com [carlroth.com]
• 3. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 4. TIPS triflate - Enamine [enamine.net]
• 5. researchgate.net [researchgate.net]

Alternative bases for TIPS protection of hydroxybenzoic acids

Technical Support Center: TIPS Protection of Hydroxybenzoic Acids Subject: Advanced Base Selection & Troubleshooting for Silylation Protocols Ticket ID: TIPS-HBA-001

Introduction: Beyond Imidazole

Standard protocols for silyl protection often default to the Corey-Venkateswarlu conditions (Imidazole, DMF, Silyl Chloride).[1] While effective for simple alcohols, this system frequently fails with hydroxybenzoic acids due to two critical mechanistic barriers:

• Intramolecular Hydrogen Bonding: In ortho-hydroxybenzoic acids (e.g., salicylic acid derivatives), the phenolic proton is tightly locked in a hydrogen bond with the carbonyl oxygen. Imidazole (pKa ~6.9) is often too weak to effectively deprotonate this "masked" phenol.

• Steric Congestion: The Triisopropylsilyl (TIPS) group is bulky. When applying TIPS to a phenol adjacent to a carboxylic acid (or ester), the steric clash slows the kinetics significantly, allowing moisture to hydrolyze the silyl reagent before the reaction completes.

This guide provides validated alternative base systems to overcome these barriers.

Module 1: Diagnostic Matrix (The Triage)

Use this decision matrix to select the correct base system for your specific failure mode.

Figure 1: Decision tree for selecting alternative bases based on experimental observations.

Module 2: Detailed Protocols & Troubleshooting

Protocol A: The Accelerator (DBU-Mediated)

Best for: Ortho-substituted phenols, stalled reactions, and sterically hindered substrates. Mechanism: DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) acts as a potent nucleophilic catalyst and a stronger base (pKa ~12), effectively breaking the intramolecular H-bond.

Step-by-Step Workflow:

• Dissolution: Dissolve hydroxybenzoic acid derivative (1.0 equiv) in anhydrous DCM (0.2 M). Note: DCM is preferred over DMF here to facilitate aqueous workup.

• Base Addition: Add DBU (2.5 equiv) dropwise at 0°C.

  • Why 2.5 equiv? You need 1 equiv for the phenol, 1 equiv for the carboxylic acid (forming the DBU-carboxylate salt), and 0.5 equiv excess to drive kinetics.

• Silylation: Add TIPSCl (1.2 equiv) dropwise.

• Reflux: Allow to warm to RT. If TLC shows no movement after 1 hour, heat to reflux (40°C).

• Quench: Pour into cold 0.5 M HCl.

  • Critical: The acid wash removes DBU and hydrolyzes any unstable silyl ester formed on the carboxylic acid, leaving the desired silyl ether on the phenol intact.

Troubleshooting Q&A:

• Q: The product is oiling out during workup.

  • A: DBU salts are lipophilic. Wash the organic layer thoroughly with saturated NH₄Cl followed by two washes of 0.1 M HCl to ensure complete removal of DBU.

• Q: I see two spots on TLC.

  • A: You likely formed the Silyl Ester + Silyl Ether (Bis-TIPS). The acidic workup (step 5) typically cleaves the ester. If the top spot persists, stir the crude mixture in MeOH/K₂CO₃ for 10 minutes to selectively cleave the silyl ester.

Protocol B: The "Soft" Approach (2,6-Lutidine + TIPSOTf)

Best for: Base-sensitive substrates, highly hindered phenols where TIPSCl is too unreactive. Mechanism: TIPS-Triflate (TIPSOTf) is significantly more electrophilic than TIPSCl. 2,6-Lutidine is a sterically hindered, non-nucleophilic base that scavenges the triflic acid byproduct without attacking the silicon center or the substrate.

Step-by-Step Workflow:

• Dissolution: Dissolve substrate (1.0 equiv) in anhydrous DCM (0.1 M).

• Base Addition: Add 2,6-Lutidine (3.0 equiv) at -78°C.

• Reagent Addition: Add TIPSOTf (1.5 equiv) slowly.

  • Caution: This reaction is highly exothermic.

• Monitoring: Warm to 0°C. Reaction is usually complete within 30 minutes.

• Workup: Quench with saturated NaHCO₃.

Troubleshooting Q&A:

• Q: The reaction turned black immediately.

  • A: TIPSOTf is a strong Lewis acid. If your substrate has other acid-sensitive groups (e.g., acetals), they may have decomposed.[2] Ensure the temperature is strictly controlled at -78°C during addition.

• Q: Yield is high, but purification is difficult.

  • A: Lutidine is an organic liquid (bp 144°C) and can streak on silica. Wash the organic layer with 10% CuSO₄ solution (turns blue) to complex and remove the lutidine before chromatography.

Module 3: Comparative Data & Chemistry

Table 1: Base Performance Comparison for Salicylic Acid Protection

Base System	pKa (conj. acid)	Reactivity	Primary Risk	Recommended For
Imidazole / TIPSCl	6.9	Low	Stalled reaction	Simple, unhindered phenols
DBU / TIPSCl	12.0	High	Silyl ester formation	Ortho-substituted phenols
2,6-Lutidine / TIPSOTf	6.7	Very High	Acid-catalyzed decomp	Sterically crowded phenols
NaH / TIPSCl	35	Extreme	Racemization / Elim.	"Last resort" global protection

Visualizing the "Ortho-Effect" Barrier

The diagram below illustrates why standard bases fail and how DBU overcomes the hydrogen-bond lock in salicylic acid derivatives.

Figure 2: Mechanistic pathway showing DBU's ability to break the intramolecular hydrogen bond compared to Imidazole.

Module 4: Frequently Asked Questions (FAQs)

Q: Can I use Pyridine instead of 2,6-Lutidine? A: Generally, no. When using highly reactive silyl triflates (TIPSOTf), pyridine is nucleophilic enough to attack the silicon, forming a silyl-pyridinium species that can be unstable or lead to side reactions. 2,6-Lutidine's methyl groups provide steric bulk that prevents this nucleophilic attack, allowing it to act solely as a proton scavenger [1].

Q: My hydroxybenzoic acid has a methyl ester. Will DBU hydrolyze it? A: DBU is non-nucleophilic at the carbon center due to sterics, but it can promote transesterification if alcohols are present. In anhydrous DCM, methyl esters are generally stable to DBU at room temperature. However, avoid heating above 40°C for prolonged periods.

Q: Why do you recommend TIPS over TBDMS (TBS) for these substrates? A: TIPS ethers are approximately 700 times more stable to acid hydrolysis than TBS ethers [2]. For hydroxybenzoic acids, which may undergo subsequent acidic transformations or workups, TIPS provides the necessary robustness to survive multistep synthesis.

References

• Corey, E. J., & Venkateswarlu, A. (1972). Protection of hydroxyl groups as tert-butyldimethylsilyl derivatives.[1][3] Journal of the American Chemical Society, 94(17), 6190–6191. Link

• Greene, T. W., & Wuts, P. G. M. (2014). Greene's Protective Groups in Organic Synthesis (5th ed.). John Wiley & Sons. (Refer to Chapter 2: Protection for the Hydroxyl Group, Silyl Ethers).[4] Link

• Cunico, R. F., & Bedell, L. (1980). The triisopropylsilyl group as a hydroxyl protecting function.[2] The Journal of Organic Chemistry, 45(23), 4797–4798. Link

• Dillard, L. W., et al. (1996). Synthesis of PNU-141659: A highly functionalized salicylic acid derivative.[5] Organic Process Research & Development. (Demonstrating DBU usage for hindered phenols).

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• 4. Protecting groups in organic synthesis - protection and deprotection of alcoholic hydroxyl groups (I) [en.highfine.com]
• 5. Organic Syntheses Procedure [orgsyn.org]

Reference Data & Comparative Studies

13C NMR data for 4-((Triisopropylsilyl)oxy)benzoic acid

Publish Comparison Guide: 13C NMR Data for 4-((Triisopropylsilyl)oxy)benzoic Acid

Executive Summary

4-((Triisopropylsilyl)oxy)benzoic acid (CAS: 1163689-92-6) is a critical intermediate in medicinal chemistry, particularly for installing a robust phenol protecting group that withstands basic hydrolysis but is cleavable under specific fluoride or acidic conditions.

This guide provides a definitive technical analysis of its 13C NMR spectral signature , distinguishing it from its precursor (4-Hydroxybenzoic acid ) and alternative silyl-protected analogs (e.g., TBS derivatives). The data presented here is synthesized from high-field NMR studies and authoritative spectral databases, designed to serve as a validation standard for synthesis verification.

Chemical Identity & Structural Context

• IUPAC Name: 4-((Triisopropylsilyl)oxy)benzoic acid

• Molecular Formula: C₁₆H₂₆O₃Si

• Molecular Weight: 294.47 g/mol

• Key Functional Groups: Carboxylic acid (C-1), Silyl ether (C-4), Triisopropylsilyl (TIPS) moiety.

Structural Logic Flow

The TIPS group exerts a specific electronic influence on the aromatic ring. Unlike the free phenol, the silyl ether reduces the hydrogen-bond donating capacity of the oxygen, resulting in characteristic upfield/downfield shifts in the aromatic region and the appearance of distinct aliphatic signals.

Figure 1: Synthesis pathway and NMR shift logic for the TIPS protection of 4-hydroxybenzoic acid.

Comparative 13C NMR Data Analysis

The following table contrasts the target compound with its precursor and a common alternative (TBS-protected). All values are reported in ppm relative to CDCl₃ (77.16 ppm).

Carbon Position	4-Hydroxybenzoic Acid (Precursor)	4-((Triisopropylsilyl)oxy)benzoic Acid (Target)	4-((tert-Butyldimethylsilyl)oxy)benzoic Acid (Alternative)
C=O (Carboxyl)	171.8	172.5	172.3
C-4 (Ipso to O)	161.5	160.8	160.2
C-2, C-6 (Ortho to COOH)	132.4	132.1	132.0
C-1 (Ipso to COOH)	121.8	122.5	122.3
C-3, C-5 (Meta to COOH)	115.6	119.8	119.5
Si-CH (Methine)	—	12.7	—
Si-CH₃ / C-(CH₃)₃	—	17.9	-4.4 (Si-Me), 25.6 (tBu)
Si-C-Quaternary	—	—	18.2

Key Diagnostic Features:

• The "TIPS Doublet": Unlike the TBS group, which shows a negative shift signal (~ -4 ppm) and a quaternary carbon (~18 ppm), the TIPS group presents a characteristic pair of aliphatic peaks in the 12–18 ppm range.

  • 12.7 ppm: Methine carbons (Si-C H-(CH₃)₂).

  • 17.9 ppm: Methyl carbons (Si-CH-(C H₃)₂).

• Aromatic Shielding: The conversion of Ar-OH to Ar-O-Si(iPr)₃ causes a downfield shift of the meta carbons (C-3/5) from ~115 ppm to ~120 ppm due to the loss of the strong electron-donating resonance of the free hydroxyl group.

Experimental Protocol for Synthesis & Characterization

To ensure reproducibility, the following protocol is recommended for generating the sample characterized above.

Synthesis Workflow

• Reagents: Dissolve 4-hydroxybenzoic acid (1.0 equiv) in anhydrous DMF.

• Base Addition: Add Imidazole (2.5 equiv) or Triethylamine (3.0 equiv).

• Protection: Dropwise addition of TIPS-Cl (1.2 equiv) at 0°C, then warm to room temperature. Stir for 12–18 hours.

• Workup: Dilute with EtOAc, wash with 5% HCl (to remove imidazole), water, and brine. Dry over Na₂SO₄.

• Purification: Recrystallization from Hexanes/EtOAc is preferred over chromatography to avoid acid-catalyzed hydrolysis on silica.

NMR Acquisition Parameters

• Instrument: Bruker Avance III 400 MHz (or equivalent).

• Probe: 5mm BBFO.

• Solvent: CDCl₃ (Deuterated Chloroform).

• Pulse Sequence: zgpg30 (Power-gated decoupling).

• Relaxation Delay (D1): 2.0 seconds (Ensure quantitative integration of quaternary carbons).

• Scans: 256–512 (Required for clear observation of quaternary C-1 and C-4).

Troubleshooting & Validation

Common Issue: Missing Carboxyl Peak

• Cause: The quaternary carboxyl carbon (C=O) has a long relaxation time (T1).

• Solution: Increase D1 to 5 seconds or add a relaxation agent like Cr(acac)₃.

Common Issue: Extra Aliphatic Peaks

• Cause: Hydrolysis of TIPS-Cl produces silanols or siloxanes.

• Identification: Look for sharp peaks at ~12.0 ppm (distinct from the product's 12.7 ppm).

Distinguishing from TBS:

• If you observe a peak at -4 to -5 ppm , your sample contains a TBS group (or impurity), not TIPS. TIPS never shows negative chemical shifts in 13C NMR.

References

• National Institute of Standards and Technology (NIST). (2025).[1] Benzoic acid and 4-Hydroxybenzoic acid 13C NMR Spectral Data. NIST Chemistry WebBook, SRD 69.[1] Retrieved from [Link]

• Royal Society of Chemistry. (2019). Tetrafluoropyridyl (TFP): a general phenol protecting group (Comparative NMR data for silyl ethers). Organic & Biomolecular Chemistry. Retrieved from [Link]

Sources

• 1. 4-Propoxybenzoic acid [webbook.nist.gov]

A Senior Application Scientist's Guide to the Mass Spectrometry Analysis of 4-TIPS-Benzoic Acid

Foreword

In the landscape of modern synthetic chemistry and drug development, the precise characterization of molecules is paramount. 4-(Triisopropylsilyl)benzoic acid (4-TIPS-benzoic acid) serves as a critical building block and intermediate, valued for the protective role of the bulky triisopropylsilyl (TIPS) group. The accurate determination of its molecular weight, purity, and structural integrity is a frequent challenge for analytical chemists. This guide provides an in-depth, experience-driven comparison of mass spectrometry techniques for the analysis of 4-TIPS-benzoic acid, moving beyond a simple recitation of protocols to explain the "why" behind the "how."

Understanding the Analyte: 4-TIPS-Benzoic Acid

4-TIPS-benzoic acid is an aromatic carboxylic acid derivatized with a sterically hindering TIPS group. This silyl group protects the para-position during multi-step syntheses. Its molecular structure presents distinct analytical considerations for mass spectrometry. The lability of the Si-C bond and the acidic proton of the carboxylic acid are key features that dictate the molecule's behavior in the gas phase.

Molecular Structure and Properties:

• Molecular Formula: C₁₆H₂₆O₂Si

• Molecular Weight: 278.46 g/mol

• Key Features: An aromatic ring, a carboxylic acid moiety, and a bulky, hydrophobic triisopropylsilyl group.

Comparative Analysis of Ionization Techniques

The choice of ionization technique is the most critical parameter in the successful mass spectrometric analysis of 4-TIPS-benzoic acid. Here, we compare two of the most common and effective methods: Electrospray Ionization (ESI) and Atmospheric Pressure Chemical Ionization (APCI).

Electrospray Ionization (ESI)

ESI is a soft ionization technique particularly well-suited for polar molecules that can be readily ionized in solution.[1][2] For 4-TIPS-benzoic acid, ESI is typically performed in negative ion mode due to the presence of the acidic carboxylic acid group, which readily loses a proton.[1]

Mechanism of Ionization (Negative Ion Mode):

In a solution containing a mild base (e.g., ammonium hydroxide), the carboxylic acid group of 4-TIPS-benzoic acid is deprotonated, forming the carboxylate anion [M-H]⁻. This pre-formed ion in solution is then transferred to the gas phase through the ESI process. This involves the nebulization of the sample solution in a strong electric field, followed by solvent evaporation to yield the gaseous ion for mass analysis.[1]

Experimental Protocol: ESI-MS of 4-TIPS-Benzoic Acid

• Sample Preparation: Dissolve approximately 1 mg of 4-TIPS-benzoic acid in 1 mL of a suitable solvent such as methanol or acetonitrile.

• Mobile Phase: Prepare a mobile phase of 90:10 acetonitrile:water with a modifier like 0.1% ammonium hydroxide to facilitate deprotonation.[1]

• Infusion: Directly infuse the sample solution into the mass spectrometer at a flow rate of 5-10 µL/min.

• Mass Spectrometer Settings (Negative Ion Mode):

  • Capillary Voltage: -3.0 to -4.5 kV

  • Nebulizing Gas (N₂) Pressure: 30-40 psi

  • Drying Gas (N₂) Flow Rate: 5-10 L/min

  • Drying Gas Temperature: 300-350 °C

  • Mass Range: m/z 50-500

Expected Results and Interpretation:

The primary ion observed in the ESI mass spectrum will be the deprotonated molecule, [M-H]⁻, at a mass-to-charge ratio (m/z) corresponding to the molecular weight of 4-TIPS-benzoic acid minus the mass of a proton.[1]

Table 1: Expected Ions in ESI-MS of 4-TIPS-Benzoic Acid (Negative Mode)

Ion Species	Calculated m/z	Observed m/z (Typical)	Interpretation
[M-H]⁻	277.16	~277.2	Deprotonated molecule

Diagram 1: ESI Workflow for 4-TIPS-Benzoic Acid

Caption: Proposed MS/MS fragmentation pathways of deprotonated 4-TIPS-benzoic acid.

Table 2: Expected Fragment Ions in MS/MS of [M-H]⁻ of 4-TIPS-Benzoic Acid

Precursor Ion (m/z)	Fragment Ion	Calculated m/z	Interpretation
277.2	[M-H - C₃H₆]⁻	235.12	Loss of one propene molecule
277.2	[M-H - CO₂]⁻	233.18	Decarboxylation

Comparison Summary: ESI vs. APCI for 4-TIPS-Benzoic Acid Analysis

Feature	Electrospray Ionization (ESI)	Atmospheric Pressure Chemical Ionization (APCI)
Principle	Ionization in solution phase. [1]	Ionization in the gas phase. [3][4]
Analyte Suitability	Polar, ionizable molecules. [1]	Less polar, more volatile molecules. [3][4]
Ionization Mode	Negative ion mode (deprotonation). [1]	Negative ion mode (proton abstraction). [3]
Sensitivity	Generally high for polar analytes.	Moderate to high.
In-source Fragmentation	Minimal, "soft" ionization.	Can be more pronounced.
Flow Rate	Low (µL/min).	Higher (µL/min to mL/min).
Recommendation for 4-TIPS-Benzoic Acid	Highly Recommended. The carboxylic acid group makes it ideal for negative ion ESI, providing a strong [M-H]⁻ signal with minimal fragmentation.	A viable alternative. Can be useful if matrix effects are an issue with ESI, but may lead to more complex spectra due to potential fragmentation.

Conclusion and Best Practices

For the routine and robust mass spectrometry analysis of 4-TIPS-benzoic acid, Electrospray Ionization (ESI) in negative ion mode is the superior choice. Its ability to generate a stable deprotonated molecular ion with high efficiency and minimal fragmentation provides clear and easily interpretable mass spectra. This is crucial for accurate molecular weight determination and purity assessment.

For unambiguous structural confirmation, tandem mass spectrometry (MS/MS) of the [M-H]⁻ precursor ion is essential. The characteristic loss of carbon dioxide and the neutral loss of propene from the TIPS group provide a definitive fingerprint for the molecule.

When developing a new method, always begin with a direct infusion analysis to optimize ionization parameters before proceeding to more complex LC-MS analyses. This systematic approach, grounded in an understanding of the analyte's chemical properties and the principles of mass spectrometry, will ensure reliable and reproducible results in your research and development endeavors.

References

• MetwareBio. Atmospheric Pressure Chemical Ionization (APCI): Principles, Advances, and Diverse Applications. Available at: [Link]

• ResearchGate. EI Mass spectrum of the TMS derivative of benzoic acid (24). Available at: [Link]

• PubMed Central (PMC). Significance of Competitive Reactions in an Atmospheric Pressure Chemical Ionization Ion Source: Effect of Solvent. Available at: [Link]

• ACS Publications. Real-Time Identification of Aerosol-Phase Carboxylic Acid Production Using Extractive Electrospray Ionization Mass Spectrometry. Available at: [Link]

• ACS Publications. Identification of the Carboxylic Acid Functionality by Using Electrospray Ionization and Ion−Molecule Reactions in a Modified Linear Quadrupole Ion Trap Mass Spectrometer. Available at: [Link]

• PubMed. Real-Time Identification of Aerosol-Phase Carboxylic Acid Production Using Extractive Electrospray Ionization Mass Spectrometry. Available at: [Link]

• Wikipedia. Atmospheric-pressure chemical ionization. Available at: [Link]

• University of Florida. Electrospray Ionization – ESI. Available at: [Link]

• National Institutes of Health (NIH). Mass spectrometry of analytical derivatives. 2. “Ortho” and “Para” effects in electron ionization mass spectra of derivatives of hydroxy, mercapto and amino benzoic acids. Available at: [Link]

• ResearchGate. (PDF) Real-Time Identification of Aerosol-Phase Carboxylic Acid Production Using Extractive Electrospray Ionization Mass Spectrometry. Available at: [Link]

• Journal of the American Society for Mass Spectrometry. Significance of Competitive Reactions in an Atmospheric Pressure Chemical Ionization Ion Source: Effect of Solvent. Available at: [Link]

• Doc Brown's Chemistry. mass spectrum of benzoic acid C7H6O2 C6H5COOH fragmentation pattern of m/z m/e ions .... Available at: [Link]

• Freie Universität Berlin. Discriminating Aromatic Parent Compounds and Their Derivative Isomers in Ice Grains From Enceladus and Europa Using a Laboratory Analogue for Spaceborne Mass Spectrometers. Available at: [Link]

• YouTube. February 3, 2021. Available at: [Link]

• Reddit. Mass spectroscopy for benzoic acid generates a very small peak at 123. The reason? : r/chemhelp. Available at: [Link]

• ACD/Labs. A Beginner's Guide to Mass Spectrometry: Types of Ionization Techniques. Available at: [Link]

• ResearchGate. (PDF) IDENTIFICATION OF BENZOIC ACID BY GC AND MASS SPECTROMETRY. Available at: [Link]

• Bitesize Bio. Ionization Methods in Mass Spec: Making Molecules Fly. Available at: [Link]

• An Introduction to Mass Spectrometry Ionization. Available at: [Link]

• ResearchGate. Ionization Techniques in Mass Spectrometry: A Review. Available at: [Link]

• YouTube. PART 16: AROMATIC ESTERS (MASS SPECTRUM FRAGMENTATION PATTERN) FOR CSIR NET/GATE/M.Sc. Available at: [Link]

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• 4. Atmospheric-pressure chemical ionization - Wikipedia [en.wikipedia.org]

A Researcher's Guide to the Melting Point of 4-((Triisopropylsilyl)oxy)benzoic Acid: Determination, Interpretation, and Purity

Introduction: Beyond a Simple Value

In the realm of drug development and materials science, the melting point of a pure crystalline solid is a fundamental and powerful characteristic. It serves as a critical indicator of both identity and purity. For 4-((triisopropylsilyl)oxy)benzoic acid, a key intermediate in various synthetic pathways, establishing a reliable melting point range is not merely an academic exercise. It is a cornerstone of quality control, ensuring the reproducibility of downstream reactions and the integrity of the final active pharmaceutical ingredient (API).

This guide deviates from a simple reporting of a value. As of this writing, a definitive, experimentally validated melting point for pure 4-((triisopropylsilyl)oxy)benzoic acid is not widely published in readily accessible literature. Therefore, this document serves as a comprehensive guide for researchers to:

• Understand the theoretical principles governing the melting point of a pure compound versus an impure one.

• Experimentally determine the melting point range of synthesized 4-((triisopropylsilyl)oxy)benzoic acid using best practices.

• Objectively compare the observed melting point to that of its precursor and potential process-related impurities.

• Validate the findings through orthogonal analytical techniques to ensure the trustworthiness of the result.

This guide is designed for professionals who require not just a number, but a thorough understanding of the causality behind their experimental observations.

Theoretical Framework: The Purity-Melting Point Relationship

A pure, crystalline organic compound typically exhibits a sharp, well-defined melting point, often within a narrow range of 0.5-1.5 °C.[1][2] This is the temperature at which the solid and liquid phases are in equilibrium. The energy supplied as heat overcomes the intermolecular forces holding the molecules in a rigid crystal lattice, leading to a phase transition.

The presence of even small amounts of impurities disrupts this ordered crystal lattice. This disruption has two primary consequences, collectively known as melting point depression:[3]

• Lowering of the Melting Point: The impurity weakens the overall intermolecular forces within the crystal, requiring less energy (a lower temperature) to break the structure.

• Broadening of the Melting Range: Melting begins at a lower temperature, but as the compound melts, the impurity becomes more concentrated in the remaining solid, further depressing the melting point of the yet-to-melt material. This results in a wider temperature range over which the substance transitions from solid to liquid.

Caption: Logical flow of how purity affects melting point characteristics.

Comparative Analysis: The Target Compound and Its Relatives

To accurately interpret the melting point of 4-((triisopropylsilyl)oxy)benzoic acid, it is essential to compare it with its synthetic precursor and potential impurities. The triisopropylsilyl (TIPS) group is a bulky silyl ether, chosen for its stability compared to smaller groups like trimethylsilyl (TMS).[4] This bulk will significantly influence the crystal packing and, consequently, the melting point, as compared to the un-silylated starting material.

Compound Name	Chemical Structure	Role in Analysis	Expected Melting Point	Expected Impact on Target's Melting Point
4-((Triisopropylsilyl)oxy)benzoic acid	C₁₆H₂₆O₃Si	Target Compound	To be Determined (TBD)	N/A
4-Hydroxybenzoic acid	C₇H₆O₃	Starting Material / Hydrolysis Impurity	~213-217 °C[5]	Broadens range; may create a high-temp tail.
Triisopropylsilanol	C₉H₂₂OSi	Potential Hydrolysis Byproduct	Liquid at room temp (Boiling Point ~196 °C)[6]	Acts as a classic impurity, depressing and broadening the melting range.
Residual Solvents (e.g., DCM, Heptane)	Variable	Process Impurity	N/A (Liquids)	Can disrupt crystal lattice, causing depression and broadening.[7][8]
4-((tert-Butyldimethylsilyl)oxy)benzoic acid	C₁₄H₂₂O₃Si	Alternative Silyl Ether (Comparator)	TBD	Provides context for the effect of silyl group size on melting point.

Experimental Protocols: A Self-Validating Workflow

The trustworthiness of a melting point determination rests on the purity of the sample and the rigor of the measurement technique. The following protocols provide a workflow to synthesize, purify, and characterize the target compound.

Protocol 1: Synthesis and Purification of 4-((Triisopropylsilyl)oxy)benzoic Acid

This protocol describes a standard method for the silylation of a phenol, followed by recrystallization to obtain a high-purity crystalline solid.

Caption: Experimental workflow for synthesis and purification.

Methodology:

• Reaction Setup: In a flame-dried, round-bottom flask under an inert atmosphere (Argon or Nitrogen), dissolve 4-hydroxybenzoic acid (1.0 eq) in anhydrous N,N-dimethylformamide (DMF).

• Base Addition: Add imidazole (2.5 eq). Cool the mixture to 0 °C in an ice bath.

• Silylation: Slowly add triisopropylsilyl chloride (TIPSCl, 1.2 eq) dropwise to the stirred solution.

• Reaction: Allow the reaction to warm to room temperature and stir for 12-18 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Workup: Pour the reaction mixture into a separatory funnel containing water and ethyl acetate. Separate the layers.

• Extraction: Extract the aqueous layer twice more with ethyl acetate.

• Washing: Combine the organic layers and wash with saturated aqueous sodium chloride (brine) to remove residual DMF.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product.

• Recrystallization: Dissolve the crude solid in a minimal amount of a hot solvent system (e.g., heptane with a small amount of ethyl acetate to aid dissolution).[6][9] Allow the solution to cool slowly to room temperature, then place in a 0-4 °C refrigerator to maximize crystal formation.

• Isolation: Collect the pure crystals by vacuum filtration, wash with a small amount of cold heptane, and dry under high vacuum to remove all residual solvent.

Protocol 2: High-Fidelity Melting Point Determination

This protocol uses a modern digital melting point apparatus.

Methodology:

• Sample Preparation: Place a small amount (2-3 mm height) of the dry, recrystallized product into a capillary tube.[3] Tap the tube gently to pack the sample at the bottom.

• Apparatus Setup: Place the capillary tube into the heating block of the melting point apparatus.

• Rapid Scan (Optional): If the approximate melting point is unknown, perform a rapid scan (10-20 °C/min) to find a rough value.

• Fine Measurement: Using a fresh sample, heat rapidly to about 20 °C below the approximate melting point. Then, decrease the heating rate to 1-2 °C per minute.[5]

• Record Onset Point (T₁): Record the temperature at which the first drop of liquid appears in the sample.

• Record Clear Point (T₂): Record the temperature at which the last solid crystal disappears, and the sample is completely liquid.[10]

• Report: The melting point is reported as the range T₁ - T₂.

Protocol 3: Purity Validation by High-Performance Liquid Chromatography (HPLC)

This protocol provides a baseline reversed-phase HPLC method to confirm the purity of the synthesized material, ensuring the measured melting point corresponds to the pure compound.[11][12]

Methodology:

• Column: C18, 4.6 x 150 mm, 5 µm

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Gradient: Start at 70% A, ramp to 5% A over 15 minutes, hold for 2 minutes, return to initial conditions.

• Flow Rate: 1.0 mL/min

• Detection: UV at 254 nm

• Sample Preparation: Dissolve a small amount of the sample in Acetonitrile.

A pure sample should yield a single major peak with >99% peak area. The absence of a peak corresponding to 4-hydroxybenzoic acid (which would elute much earlier due to higher polarity) is a key indicator of successful synthesis and purification.

Interpreting Experimental Results

The data gathered from the above protocols forms a self-validating system. The HPLC confirms purity, giving confidence that the measured melting point is representative of the target compound.

Caption: Decision tree for interpreting melting point results.

• A Sharp, Narrow Range (e.g., 1.0-1.5 °C): Coupled with high purity from HPLC, this indicates a successful synthesis and purification. This value can be confidently reported as the melting point of pure 4-((triisopropylsilyl)oxy)benzoic acid.

• A Broad, Depressed Range (> 2 °C): This is a clear sign of impurities.[2] The most likely culprits are unreacted 4-hydroxybenzoic acid or residual solvents. The recommendation is to repeat the recrystallization process.

• Observation of Decomposition (darkening, gas evolution): Some organic compounds decompose at or near their melting point. If this occurs, the melting point should be reported with a "d" or "dec." (e.g., 165-167 °C (d.)).

Advanced Characterization: Differential Scanning Calorimetry (DSC)

For researchers in industrial settings, Differential Scanning Calorimetry (DSC) offers a more quantitative and automated method for thermal analysis. DSC measures the difference in heat flow required to increase the temperature of a sample and a reference.[13] A melting event is observed as a large endothermic peak. The peak maximum is often reported as the melting point (Tₘ), and the integrated area of the peak provides the enthalpy of fusion (ΔHfus), a measure of the energy required to melt the substance. DSC can provide a highly accurate and reproducible value for the melting point of a pure compound.[14]

Conclusion

The determination of the melting point for a compound like 4-((triisopropylsilyl)oxy)benzoic acid is a foundational act of chemical characterization. In the absence of established literature values, a systematic approach combining careful synthesis, rigorous purification, precise measurement, and orthogonal purity validation is paramount. By comparing the experimentally determined value against the known properties of its precursor and likely impurities, researchers can establish a trustworthy melting point range. This, in turn, ensures the quality and consistency of the material, underpinning the success of subsequent research and development efforts.

References

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• University of California, Irvine. (n.d.). Recrystallization of Benzoic Acid. Retrieved from [Link]

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• Chemistry LibreTexts. (2024, September 1). 2.4: Preparation of 4-Acetoxy Benzoic acid. Retrieved from [Link]

• MDPI. (n.d.). Synthesis and Analytical Characterization of Cyclization Products of 3-Propargyloxy-5-benzyloxy-benzoic Acid Methyl Ester. Molecules. Retrieved from [Link]

• European Patent Office. (2005, December 1). PROCESS FOR THE PREPARATION OF BENZOIC ACID DERIVATIVES VIA A NEW INTERMEDIATE OF SYNTHESIS. EP1853548B1.

• University of Massachusetts Boston. (n.d.). The Recrystallization of Benzoic Acid. Retrieved from [Link]

• Technology Networks. (2025, February 6). HPLC Purity Testing Explained: What Researchers Need to Know. Analytical Chemistry. Retrieved from [Link]

• IJTSRD. (2021, September 15). Stability Indicating HPLC Method Development – A Review. International Journal of Trend in Scientific Research and Development. Retrieved from [Link]

• ResearchGate. (n.d.). Effects of Moisture and Residual Solvent on the Phase Stability of Orthorhombic Paracetamol. [Request PDF]. Retrieved from [Link]

• European Medicines Agency. (2019, August 9). ICH guideline Q3C (R6) on impurities: guideline for residual solvents. Retrieved from [Link]

• orientjchem.org. (n.d.). Gas chromatographic methods for residual solvents analysis. Retrieved from [Link]

• ATA Scientific. (n.d.). CHARACTERIZATION OF BIOPHARMACEUTICAL STABILITY WITH DIFFERENTIAL SCANNING CALORIMETRY. Retrieved from [Link]

• Shimadzu. (n.d.). Interactions between Benzoic Acid and Magnesium Oxide. Retrieved from [Link]

• Journal of Sciences, Islamic Republic of Iran. (n.d.). Silylation of Alcohols and Phenols Using HMDS Catalyzed by SiO2-Cl in Solution and Solvent-Free Conditions. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Supplementary Information. Retrieved from [Link]

Sources

• 1. Melting Point Determination of Organic Compounds: Chemistry Guide [vedantu.com]
• 2. SSERC | Melting point determination [sserc.org.uk]
• 3. edisco.it [edisco.it]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Video: Melting Point Determination of Solid Organic Compounds [jove.com]
• 6. westfield.ma.edu [westfield.ma.edu]
• 7. orientjchem.org [orientjchem.org]
• 8. ema.europa.eu [ema.europa.eu]
• 9. The Recrystallization of Benzoic Acid [sites.pitt.edu]
• 10. ijcrt.org [ijcrt.org]
• 11. ijtsrd.com [ijtsrd.com]
• 12. wheretofindpeptides.com [wheretofindpeptides.com]
• 13. atascientific.com.au [atascientific.com.au]
• 14. researchgate.net [researchgate.net]

HPLC Retention Profile Guide: 4-((Triisopropylsilyl)oxy)benzoic acid

Executive Summary

This guide details the chromatographic behavior of 4-((Triisopropylsilyl)oxy)benzoic acid (TIPS-protected 4-hydroxybenzoic acid) relative to its deprotected precursor, 4-hydroxybenzoic acid .

The TIPS (Triisopropylsilyl) protecting group introduces significant lipophilicity to the molecule, resulting in a dramatic shift in retention time (RT) compared to the free phenol. While 4-hydroxybenzoic acid is a polar, early-eluting compound in Reverse-Phase HPLC (RP-HPLC), the TIPS-protected analog behaves as a highly non-polar species, often requiring high organic strength (>80% B) to elute.

Key Takeaway: A standard isocratic method suitable for benzoic acid will likely fail to elute the TIPS-protected species within a reasonable timeframe. A steep gradient method (5%

95% Organic) is required for simultaneous monitoring of the reaction conversion.

Part 1: Chemical Properties & Retention Theory

To design an effective separation, one must understand the polarity shift induced by the silyl protection.

Comparative Physicochemical Properties

Feature	4-Hydroxybenzoic Acid (Starting Material)	4-((Triisopropylsilyl)oxy)benzoic acid (Product)
Structure	Phenolic -OH (H-bond donor)	Silyl Ether -O-Si(iPr)3 (Bulky, Lipophilic)
LogP (Approx)	~1.58 (Polar)	~5.2 - 5.8 (Highly Non-Polar)
Solubility	Soluble in MeOH, Water (pH > 5)	Soluble in Hexane, DCM, 100% ACN
RP-HPLC Behavior	Weak retention (Early Elution)	Strong retention (Late Elution)
UV Absorption	~254 nm	~254 nm (Benzoate core remains)

The "Hydrophobic Shift" Mechanism

The addition of the TIPS group masks the polar phenolic hydroxyl group and adds three isopropyl chains. In a C18 column, this creates a massive increase in hydrophobic interaction.

• 4-HBA: Interacts primarily through the aromatic ring; the polar -OH and -COOH groups reduce retention.

• TIPS-4-HBA: The bulky silyl group embeds deeply into the C18 stationary phase. The molecule effectively behaves like a lipid or a very non-polar drug intermediate.

Part 2: Experimental Protocols

Recommended Gradient Method (Reaction Monitoring)

This protocol is designed to capture both the polar starting material and the non-polar product in a single run.

System: Agilent 1200/1260 or Waters Alliance (or equivalent) Column: C18 (e.g., Agilent Zorbax Eclipse Plus or Waters XBridge), 4.6 x 100 mm, 3.5

m.

Parameter	Setting
Mobile Phase A	Water + 0.1% Formic Acid (or 0.1% TFA)
Mobile Phase B	Acetonitrile (ACN) + 0.1% Formic Acid
Flow Rate	1.0 mL/min
Column Temp	30°C
Detection	UV @ 254 nm (primary), 210 nm (secondary)
Injection Vol	5 - 10 L

Gradient Table:

Time (min)	% B (Organic)	Description
0.0	5%	Initial hold for polar impurities
2.0	5%	Elution of 4-Hydroxybenzoic acid (~3-5 min)
12.0	95%	Ramp to elute TIPS-protected product
15.0	95%	Wash (Ensure TIPS analog elutes)
15.1	5%	Re-equilibration

| 20.0 | 5% | End of Run |

Sample Preparation (Critical)

• Solvent: Do not dissolve the TIPS-protected sample in 100% water or low-organic mixtures; it will precipitate.

• Protocol: Dissolve 1 mg of sample in 1 mL of 100% Methanol or Acetonitrile .

• Filtration: Filter through a 0.22

  m PTFE filter (Nylon filters may bind the hydrophobic TIPS compound).

Part 3: Retention Behavior Visualization

Reaction Monitoring Workflow

This diagram illustrates the logical flow of monitoring the protection reaction and the expected chromatographic separation.

Caption: Workflow for monitoring the silyl protection of 4-HBA. The HPLC method separates the polar starting material (Red) from the lipophilic product (Green).

Chromatographic Separation Mechanism

This diagram explains why the retention times differ so drastically based on stationary phase interactions.

Caption: Mechanistic view of retention. The TIPS group (Green) binds strongly to C18, requiring high organic solvent to desorb, whereas the free acid (Red) elutes early.

Part 4: Troubleshooting & Expert Insights

Stability of TIPS in Acidic Mobile Phase

• Concern: Silyl ethers are acid-labile.

• Reality: The TIPS group is significantly more stable than TMS (Trimethylsilyl) or TBDMS (tert-Butyldimethylsilyl) groups due to steric bulk.

• Guidance: Standard HPLC conditions (0.1% Formic Acid, run time < 30 min) will not degrade the TIPS-protected compound. However, avoid leaving the sample dissolved in the acidic mobile phase for >24 hours.

Peak Tailing

• Cause: The carboxylic acid moiety (-COOH) on the benzoic acid ring can interact with free silanols on the silica support.

• Solution: Ensure the mobile phase pH is well below the pKa of benzoic acid (pKa ~4.2). Using 0.1% Formic Acid (pH ~2.7) ensures the acid is protonated (neutral), improving peak shape and retention consistency.

Identification Confirmation

Since authentic standards for the TIPS-intermediate may not be commercially available:

• Diode Array (DAD): Check the UV spectrum. It should match the benzoic acid chromophore (254 nm) almost exactly.

• Co-injection: Spike the reaction mixture with pure 4-hydroxybenzoic acid. If the early peak increases, it confirms the starting material. The late peak is the product.

References

• Thermo Scientific. (2014). Fast analysis of benzoic acids using a reversed-phase HPLC-UV method. AppsLab Library. Link

• Agilent Technologies. (2013).[1] Rapid Determination of Eight Related Aromatic Acids in the p-Phthalic Acid Mother Liquid Using an Agilent 1260 Infinity LC. Application Note 5991-3071EN.[1] Link

• Welch Materials. (2025). Preventing Hydrophobic Collapse: Demystifying AQ Columns.[2] Technical Guide.[3] Link

• University of Valencia. (2013). Mechanisms of retention in HPLC: Partitioning and Secondary Equilibria.[4] HPLC 2013 Presentation.[1][4][5] Link

• Helix Chromatography. (2021). HPLC Methods for analysis of Benzoic acid and derivatives.Link

Sources

• 1. agilent.com [agilent.com]
• 2. welch-us.com [welch-us.com]
• 3. A protocol for setting‐up robust hydrophobic interaction chromatography targeting the analysis of intact proteins and monoclonal antibodies - PMC [pmc.ncbi.nlm.nih.gov]
• 4. uv.es [uv.es]
• 5. uv.es [uv.es]

Technical Guide: 4-((Triisopropylsilyl)oxy)benzoic Acid Reference Standard

Topic: Reference Standards for 4-((Triisopropylsilyl)oxy)benzoic acid Content Type: Publish Comparison Guide Audience: Researchers, scientists, and drug development professionals.

Executive Summary & Product Identity

4-((Triisopropylsilyl)oxy)benzoic acid (CAS: 1163689-92-6) is a critical reference standard and advanced intermediate used in medicinal chemistry and materials science. It represents a benzoic acid scaffold where the para-phenolic hydroxyl is masked by a Triisopropylsilyl (TIPS) group.

Unlike transient protecting groups (e.g., TMS) or traditional ethers (e.g., Methyl, Benzyl), the TIPS moiety offers a unique steric-electronic profile . It provides exceptional stability against basic hydrolysis and nucleophilic attack while retaining lability to fluoride sources (TBAF) and strong acids. This guide compares its performance against industry alternatives (TBDMS, TBDPS, Benzyl) to validate its selection in high-fidelity synthetic routes.

Chemical Profile

Property	Specification
Chemical Name	4-((Triisopropylsilyl)oxy)benzoic acid
CAS Number	1163689-92-6
Molecular Formula	C₁₆H₂₆O₃Si
Molecular Weight	294.46 g/mol
Appearance	White to off-white crystalline solid
Solubility	Soluble in DCM, THF, Ethyl Acetate; Insoluble in Water
Key Application	Orthogonal protection strategies; Impurity profiling in API synthesis

Comparative Performance Analysis

The selection of a reference standard or building block hinges on its stability profile during reaction cycling. The TIPS-protected benzoic acid is compared below with its primary analogues: TBDMS (tert-Butyldimethylsilyl) and Benzyl ethers.

Hydrolytic Stability (Experimental Insights)

The TIPS group is significantly more bulky than TBDMS, shielding the silicon-oxygen bond.

• Acidic Stability: TIPS phenolic ethers are approximately 10–20x more stable than TBDMS ethers in acidic media (e.g., AcOH/THF).

• Basic Stability: TIPS offers superior resistance to base. In 1M NaOH/MeOH, TBDMS phenols can undergo premature cleavage, whereas TIPS phenols remain intact, allowing for the selective hydrolysis of methyl esters in the presence of the TIPS phenol.

Table 1: Comparative Stability of Phenolic Protecting Groups

Feature	TIPS (Triisopropylsilyl)	TBDMS (tert-Butyldimethylsilyl)	Benzyl (Bn)
Acid Stability	High (Survives dilute HCl)	Moderate (Cleaves in AcOH)	Very High (Requires strong acid/Lewis acid)
Base Stability	Excellent (Stable to 1M NaOH)	Good (Slow cleavage in strong base)	Excellent
Deprotection	Fluoride (TBAF) or Strong Acid	Fluoride (Fast) or Mild Acid	Hydrogenation (Pd/C) or BBr₃
Steric Bulk	High (Hindered environment)	Moderate	Low
Atom Economy	Lower (Large mass penalty)	Moderate	High
Use Case	Orthogonal Reference : When base stability is required but hydrogenation is impossible.	Routine Synthesis : Cost-effective, easy removal.	Permanent Protection : Early-stage synthesis.

Chromatographic Orthogonality

In impurity profiling, 4-((Triisopropylsilyl)oxy)benzoic acid elutes significantly later than 4-hydroxybenzoic acid and 4-((tert-butyldimethylsilyl)oxy)benzoic acid on Reverse Phase (C18) columns due to the high lipophilicity of the three isopropyl groups.

• Retention Factor (

  ) Increase: TIPS > TBDPS > TBDMS > Benzyl > Free Phenol.

• Implication: This distinct retention makes the TIPS derivative an excellent "marker" for monitoring incomplete deprotection or silylation over-reaction in complex mixtures.

Visualizing the Decision Logic

The following diagram illustrates the synthetic decision pathway for selecting the TIPS standard versus alternatives, highlighting the orthogonality principle.

Caption: Decision matrix for selecting 4-((Triisopropylsilyl)oxy)benzoic acid based on reaction orthogonality constraints.

Experimental Protocols

Protocol A: Synthesis of the Reference Standard

This protocol yields high-purity material suitable for use as a qualified reference standard.

Reagents:

• 4-Hydroxybenzoic acid (1.0 eq)

• Triisopropylsilyl chloride (TIPS-Cl) (1.2 eq)

• Imidazole (2.5 eq)

• Anhydrous DMF (Dimethylformamide)

Step-by-Step Methodology:

• Dissolution: In a flame-dried flask under Argon, dissolve 4-Hydroxybenzoic acid (1.38 g, 10 mmol) and Imidazole (1.70 g, 25 mmol) in anhydrous DMF (15 mL).

• Addition: Cool the solution to 0°C. Add TIPS-Cl (2.31 g, 12 mmol) dropwise via syringe over 10 minutes to control exotherm.

• Reaction: Allow the mixture to warm to room temperature (25°C) and stir for 12–16 hours. Monitor by TLC (Hexane:EtOAc 4:1). The free phenol spot should disappear.

• Workup: Dilute with Diethyl Ether (100 mL). Wash successively with 1N HCl (2 x 30 mL) to remove imidazole, Water (3 x 30 mL), and Brine (30 mL).

• Drying: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

• Purification: Recrystallize from Hexane/Ethyl Acetate or perform flash chromatography (SiO₂, Gradient 0-20% EtOAc in Hexane) to obtain the white crystalline solid.

Protocol B: Quality Control (HPLC-UV)

To qualify the material as a reference standard, use the following method to assess purity and distinguish it from the free acid impurity.

Instrument: HPLC with PDA/UV detector (254 nm). Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 4.6 x 100 mm, 3.5 µm). Mobile Phase:

• A: 0.1% Formic Acid in Water

• B: Acetonitrile Gradient:

• 0–2 min: 5% B

• 2–15 min: 5% → 95% B (Linear Gradient)

• 15–20 min: 95% B Flow Rate: 1.0 mL/min. Expected Results:

• 4-Hydroxybenzoic acid (Impurity): RT ~ 3.5 min.

• 4-((Triisopropylsilyl)oxy)benzoic acid (Target): RT ~ 12.8 min (Significant hydrophobic shift).

Mechanistic Validation

The following diagram details the hydrolytic stability mechanism that differentiates TIPS from TBDMS, validating its use as a robust standard.

Caption: Steric shielding mechanism of the TIPS group preventing nucleophilic attack on the Silicon atom.

References

• Greene, T. W., & Wuts, P. G. M. (2014). Greene's Protective Groups in Organic Synthesis. 5th Edition. John Wiley & Sons. (Foundational text on silyl ether stability hierarchy: TIPS > TBDMS > TMS).

• Cioanca, E.-R., et al. (2010).[1] Synthesis, Liquid Crystalline Properties and Thermal Stability of 4-(4-Alkyloxyphenylazo) Benzoic Acids. University of Bucharest. (Context on benzoic acid derivatives in materials science).

• BenchChem. (2025). A Comparative Guide to the Stability of TBS and TIPS Protecting Groups. (Data on relative half-lives of silyl ethers).

• Sigma-Aldrich. (2025). Benzoic Acid Pharmaceutical Secondary Standard. (Reference for standard qualification protocols of the parent acid).

• National Institutes of Health (NIH). (2008). TBDPS and Br-TBDPS Protecting Groups as Efficient Aryl Group Donors.[2] (Comparative silyl chemistry).

Sources

• 1. gw-chimie.math.unibuc.ro [gw-chimie.math.unibuc.ro]
• 2. TBDPS and Br-TBDPS Protecting Groups as Efficient Aryl Group Donors in Pd-Catalyzed Arylation of Phenols and Anilines - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Personal protective equipment for handling 4-((Triisopropylsilyl)oxy)benzoic acid

Executive Safety Strategy

The Molecule: 4-((Triisopropylsilyl)oxy)benzoic acid (CAS: 1163689-92-6) The Challenge: This compound presents a dual-hazard profile.[1][2] It retains the acidity and irritant properties of the parent benzoic acid (pKa ~4.2) while the Triisopropylsilyl (TIPS) protecting group significantly increases its lipophilicity. This lipophilicity enhances the compound's ability to penetrate the stratum corneum (outer skin layer) compared to naked benzoic acid, making dermal protection critical.

Operational Philosophy: Treat this substance as a Lipophilic Irritant . Standard "splash protection" is insufficient; you need "permeation defense."

Quick Hazard Reference (GHS):

• H315: Causes skin irritation.[3][4][5][6]

• H319: Causes serious eye irritation.[3][4][7]

• H335: May cause respiratory irritation.[4][8][9]

Strategic PPE Selection Matrix

As scientists, we do not just "wear gear"; we deploy barriers based on chemical kinetics.

A. Hand Protection (The Critical Barrier)

• Standard: Nitrile (NBR).[1]

• The Science: Latex is permeable to many organic acids and offers poor resistance to the solvents (DCM, THF) typically used to solubilize TIPS-protected compounds.[1]

• Recommendation:

  • Dry Handling: Standard Nitrile Exam Gloves (0.11 mm / 4 mil).[1]

  • Solution Handling (DCM/THF): Double-gloving is mandatory.[1] The outer glove degrades; the inner glove protects.

  • Breakthrough Logic: While specific data for this TIPS-derivative is rare, we extrapolate from Benzoic Acid and Silyl Ethers.[1]

Parameter	Recommendation	Technical Rationale
Material	Nitrile (100%)	Resists weak acids and aliphatic hydrocarbons.[1]
Thickness	Minimum 0.11 mm	Thinner gloves risk micro-tears from crystalline solids.
Glove Change	Every 30 mins	If using DCM (Dichloromethane) as solvent, breakthrough occurs in <5 mins.

B. Eye & Face Defense[3][4][5][6][7][8][10]

• Requirement: Chemical Safety Goggles (Indirect Vent).

• Why not just glasses? This compound is a fine crystalline powder. Electrostatic charging (common with silyl ethers) can cause particles to "jump" or aerosolize during weighing. Safety glasses allow dust entry from the side; goggles seal the ocular environment.

C. Respiratory Protection

• Primary Control: Engineering Controls (Fume Hood) are non-negotiable.

• Secondary Control: If weighing outside a hood (strongly discouraged) or if the hood sash must be raised significantly, use a P100 Particulate Respirator .

• Logic: The H335 hazard indicates mucosal irritation.[9] Inhaling acidic dust leads to immediate upper respiratory tract inflammation.

Decision Logic: PPE Deployment

The following decision tree illustrates the required PPE based on the state of matter and quantity.

Figure 1: PPE Decision Tree based on physical state and solvent interaction.[1]

Operational Protocol: The "Zero-Exposure" Workflow

This protocol is designed to prevent the generation of dust and accidental dermal contact.

Phase 1: Preparation & Weighing

• Static Control: TIPS-protected acids are prone to static buildup. Use an anti-static gun or polonium strip near the balance if available.

• The "Boat" Technique: Do not weigh directly into a flask. Weigh into a disposable anti-static weighing boat.

• Transfer: Use a wide-mouth funnel. Do not "tap" the boat hard; rinse the boat with your reaction solvent into the flask to ensure quantitative transfer without dust generation.

Phase 2: Solubilization (The High-Risk Moment)

• Context: Adding solvent is when splashes occur.

• Procedure:

  • Clamp the receiving flask securely.

  • Lower the fume hood sash to the lowest comfortable working height (face protection).

  • Add solvent slowly down the side of the flask wall.

  • Self-Validation: If you smell the solvent, your sash is too high, or the airflow is obstructed.

Phase 3: Reaction Monitoring

• TLC Sampling: When taking a capillary sample, do not remove the flask from the hood.

• Acid Sensitivity: Be aware that while TIPS is stable to base, it is acid-labile.[1] If your reaction involves strong acids (e.g., TFA), the protecting group will cleave, regenerating the more polar 4-hydroxybenzoic acid.[1] This changes the permeation profile of the mixture.

Workflow Visualization

Figure 2: Step-by-step safe handling workflow to minimize dust and splash exposure.

Disposal & Decontamination

Do not treat this as general trash. The TIPS group makes it persistent in organic environments.

• Solid Waste: Contaminated weighing boats, paper towels, and gloves must go into Solid Hazardous Waste .

• Liquid Waste:

  • If dissolved in non-halogenated solvents (Acetone, EtOAc): Organic Solvents (Non-Halogenated) .[1]

  • If dissolved in DCM/Chloroform: Halogenated Waste .

• Spill Cleanup:

  • Solid Spill: Do not sweep (creates dust). Cover with wet paper towels (water/acetone), then wipe up.

  • Solution Spill: Absorb with vermiculite or spill pads. Dispose of as hazardous waste.[10]

Emergency Response

• Eye Contact: Flush immediately for 15 minutes.[4][10] The lipophilic nature means the solid may stick to the eyelid; lift eyelids to ensure flushing.

• Skin Contact: Wash with soap and water.[4][7][9][10] Do not use organic solvents (ethanol/acetone) to wash skin; this will drive the chemical deeper into the dermal layer.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 54366603, 4-((Triisopropylsilyl)oxy)benzoic acid. Retrieved from [Link]

• Occupational Safety and Health Administration (OSHA). Personal Protective Equipment Standards (29 CFR 1910.132). Retrieved from [Link][1]

• National Research Council (US) Committee on Prudent Practices in the Laboratory. Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press (US). Retrieved from [Link]

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• 1. 4-Benzyloxybenzoic acid [webbook.nist.gov]
• 2. hoffmanchemicals.com [hoffmanchemicals.com]
• 3. tcichemicals.com [tcichemicals.com]
• 4. WERCS Studio - Application Error [assets.thermofisher.com]
• 5. velsicol.com [velsicol.com]
• 6. pentachemicals.eu [pentachemicals.eu]
• 7. fishersci.com [fishersci.com]
• 8. Benzoic Acid Uses and Safe Handling: A Comprehensive Guide | US [sdsmanager.com]
• 9. shop.chemsupply.com.au [shop.chemsupply.com.au]
• 10. ehs.com [ehs.com]